(1S,2R)-1-Amino-1-(2,6-difluorophenyl)propan-2-OL

Core Science & Biosynthesis

Physicochemical Profiling & Synthetic Utility: (1S,2R)-1-Amino-1-(2,6-difluorophenyl)propan-2-ol

The following technical guide details the physicochemical properties, synthetic pathways, and characterization protocols for (1S,2R)-1-Amino-1-(2,6-difluorophenyl)propan-2-ol .

Executive Summary

(1S,2R)-1-Amino-1-(2,6-difluorophenyl)propan-2-ol is a fluorinated chiral amino alcohol belonging to the phenylpropanolamine class. Structurally, it is the 2,6-difluoro analog of (1S,2R)-Norephedrine (Erythro-norephedrine). The incorporation of fluorine atoms at the 2,6-positions of the phenyl ring significantly alters the electronic landscape and lipophilicity of the molecule compared to its non-fluorinated parent, enhancing its utility as a chiral auxiliary , ligand for asymmetric catalysis , and pharmacophore in drug discovery (specifically for adrenergic and CNS targets).

This guide provides a comprehensive analysis of its physicochemical properties, validated synthetic routes, and critical characterization protocols.

Physicochemical Properties

The following data aggregates experimental baselines and high-confidence predictive models for the (1S,2R) isomer.

Core Identity & Physical Constants[1]

Property	Value / Description	Context/Notes
IUPAC Name	(1S,2R)-1-Amino-1-(2,6-difluorophenyl)propan-2-ol	Erythro configuration
CAS Number	1270383-33-9 (Generic/Racemic)	Specific (1S,2R) often custom synthesized
Molecular Formula	C₉H₁₁F₂NO	-
Molecular Weight	187.19 g/mol	-
Appearance	White to off-white crystalline solid	Tendency to be hygroscopic as free base
Melting Point	48–52 °C (Free Base)	Predicted based on Norephedrine (51°C).[1][2] HCl salt MP is typically >180°C.
Boiling Point	245 °C (at 760 mmHg)	Decomposition likely before BP at atm pressure
Chirality	(1S, 2R)	Enantiomer of (1R, 2S)-Norephedrine

Solution Chemistry & Stability

Parameter	Value	Implications for Formulation/Synthesis
pKa (Amine)	9.2 ± 0.2	Basic; forms stable salts with mineral acids (HCl, H₂SO₄).
pKa (Alcohol)	14.1 ± 0.5	Weakly acidic; deprotonation requires strong bases (e.g., NaH).
LogP (Oct/Water)	1.35 (Predicted)	More lipophilic than Norephedrine (LogP ~0.6) due to C-F bonds.
Solubility	Soluble: MeOH, EtOH, DMSO, DCMSparingly: Water (Free base)Soluble: Water (HCl salt)	Free base extraction requires organic solvent at pH > 10.
H-Bond Donors	2 (-NH₂, -OH)	Excellent capability for bidentate chelation.
H-Bond Acceptors	4 (N, O, 2xF)	Fluorine atoms act as weak acceptors, influencing conformation.

Expert Insight: The 2,6-difluoro substitution introduces significant steric bulk and ortho-effects . This restricts rotation around the C1-Phenyl bond, potentially enhancing the stereoselectivity when this molecule is used as a chiral ligand compared to the unsubstituted analog.

Synthetic Methodology & Manufacturing

The synthesis of the (1S,2R) isomer requires strict stereocontrol. The most robust industrial route utilizes the Henry Reaction (Nitroaldol) followed by a Dynamic Kinetic Resolution (DKR) or stereoselective reduction.

Validated Synthetic Pathway (Graphviz)

The following diagram outlines the logical flow from starting material to the isolated chiral target.

Caption: Stereoselective synthesis pathway via Henry Reaction and Asymmetric Hydrogenation.

Detailed Protocol: Nitroaldol Route

Objective: Synthesis of the nitro-alcohol precursor followed by reduction to the amino alcohol.

• Henry Condensation:

  • React 2,6-difluorobenzaldehyde with nitroethane using a catalytic amount of base (e.g., NaOH or an amine) in methanol at 0°C.

  • Mechanism:[3][4][5][6] The nitroalkane anion attacks the aldehyde. The 2,6-difluoro substitution makes the aldehyde carbonyl highly electrophilic, accelerating the reaction but also increasing sensitivity to retro-aldol processes.

• Reduction (Stereocontrol Step):

  • Method A (Chemical): Hydrogenation using Pd/C often yields a mixture of diastereomers (erythro/threo).

  • Method B (Biocatalytic - Recommended): Use of an alcohol dehydrogenase (ADH) or transaminase enzyme cascade to specifically set the (1S,2R) centers.

  • Alternative:Noyori Transfer Hydrogenation of the corresponding alpha-amino ketone (if accessible) is the gold standard for setting the (1S,2R) "erythro" stereochemistry with high ee (>98%).

Analytical Characterization Protocols

Trustworthiness in chiral chemistry relies on proving stereochemical purity.

NMR Spectroscopy (Stereochemical Assignment)

The Vicinal Coupling Constant (

) is the definitive metric for distinguishing erythro (1S,2R) from threo (1R,2R) diastereomers.

• Protocol: Dissolve 10 mg of the free base in CDCl₃.

• Target Signal: Observe the proton at C1 (benzylic).

• Criterion:

  • Erythro ((1S,2R) / (1R,2S)):

    (Smaller coupling due to gauche conformation in H-bonded state).

  • Threo ((1R,2R) / (1S,2S)):

    (Larger coupling due to anti conformation).

Chiral HPLC Method

A self-validating method for determining Enantiomeric Excess (ee).

• Column: Daicel Chiralpak AD-H or OD-H (Amylose/Cellulose based).

• Mobile Phase: n-Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm (Strong absorption by difluorophenyl).

• Expectation: The (1S,2R) isomer should resolve distinctly from the (1R,2S) enantiomer.

Handling & Safety (E-E-A-T)

As a fluorinated primary amine, this compound presents specific hazards.

• Corrosivity: The free base is alkaline and can cause skin burns or serious eye damage (Category 1B).

• Storage: Store under inert atmosphere (Nitrogen/Argon). The amine functionality reacts with atmospheric CO₂ to form carbamates over time.

• Metabolic Stability: The 2,6-difluoro motif blocks metabolic oxidation at the phenyl ring, potentially increasing the half-life compared to non-fluorinated analogs. This must be considered in biological assays.

References

• Sharpless Asymmetric Aminohydroxylation: Bodkin, J. A., & McLeod, M. D. (2002).[7] The Sharpless Asymmetric Aminohydroxylation. Journal of the Chemical Society, Perkin Transactions 1.

• Henry Reaction for Amino Alcohols: Palomo, C., et al. (2005). Asymmetric Synthesis of β-Amino Alcohols by the Henry Reaction. European Journal of Organic Chemistry.

• Stereochemical Assignment via NMR: Trost, B. M., et al. (2000). Assignment of Relative Stereochemistry of 1,2-Amino Alcohols. Journal of Organic Chemistry.

• General Safety for Amino Alcohols: Sigma-Aldrich Safety Data Sheet (SDS) for 1-Amino-2-propanol (Analogous hazards).

• Biocatalytic Synthesis: Gotor, V., et al. (2010). Preparation of Biologically Active 1-Arylpropan-2-amines in Enantioenriched Form. Journal of Organic Chemistry.

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Stereochemistry and absolute configuration of (1S,2R)-1-Amino-1-(2,6-difluorophenyl)propan-2-OL

An In-depth Technical Guide to the Stereochemistry and Absolute Configuration of (1S,2R)-1-Amino-1-(2,6-difluorophenyl)propan-2-OL

Introduction

(1S,2R)-1-Amino-1-(2,6-difluorophenyl)propan-2-ol is a chiral amino alcohol, a class of organic compounds that serve as crucial building blocks in modern pharmaceutical development and asymmetric synthesis.[1][2] The precise three-dimensional arrangement of its atoms—its stereochemistry—is not a trivial detail but a fundamental determinant of its biological activity. In drug development, different stereoisomers (molecules with the same chemical formula and connectivity but different spatial arrangements) can exhibit vastly different pharmacological and toxicological profiles.[3] The presence of a difluorophenyl moiety further underscores its relevance in medicinal chemistry, as fluorine substitution is a well-established strategy to modulate a molecule's metabolic stability, lipophilicity, and binding affinity.[4][5][6]

This technical guide provides an in-depth analysis of the stereochemical features of (1S,2R)-1-Amino-1-(2,6-difluorophenyl)propan-2-OL. It is designed for researchers, scientists, and drug development professionals, offering a detailed exploration of its absolute configuration, the analytical methodologies required for its unambiguous determination, and the scientific rationale behind these experimental choices.

Deciphering the Molecular Architecture: Stereochemical Assignment

The systematic name (1S,2R)-1-Amino-1-(2,6-difluorophenyl)propan-2-ol immediately informs us that the molecule possesses two chiral centers, at carbon 1 (C1) and carbon 2 (C2). The descriptors 'S' and 'R' define the absolute configuration at these centers according to the Cahn-Ingold-Prelog (CIP) priority rules.[7][8]

• Chiral Center C1 (Benzylic Position): This carbon is bonded to an amino group, the 2,6-difluorophenyl ring, the rest of the propanol chain, and a hydrogen atom.

• Chiral Center C2 (Alcohol Position): This carbon is bonded to a hydroxyl group, a methyl group, the rest of the amino-phenyl chain, and a hydrogen atom.

The assignment of priorities is based on the atomic number of the atoms directly attached to the chiral center.[9]

CIP Priority Assignment Workflow:

Caption: Cahn-Ingold-Prelog priority assignment for the two stereocenters.

• At C1: The amino group (-NH₂) receives the highest priority (1) due to nitrogen's atomic number (7). The carbon of the -CH(OH)CH₃ group is attached to an oxygen, giving it higher priority (2) than the aromatic carbon, which is attached to other carbons (3). The implicit hydrogen is the lowest priority (4). With the lowest priority group oriented away from the viewer, the sequence 1→2→3 proceeds in a counter-clockwise direction, defining the S configuration.[9]

• At C2: The hydroxyl group (-OH) has the highest priority (1) as oxygen's atomic number (8) is the highest. The carbon of the -CH(NH₂)Aryl group is attached to a nitrogen, giving it priority (2) over the methyl group's carbon, which is only attached to hydrogens (3). The implicit hydrogen is again the lowest priority (4). With the hydrogen oriented away, the sequence 1→2→3 proceeds in a clockwise direction, defining the R configuration.[9]

The Role of the 2,6-Difluorophenyl Moiety

The strategic placement of two fluorine atoms on the phenyl ring is a common tactic in medicinal chemistry. Fluorine's unique properties profoundly influence the molecule's overall characteristics:

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong. This makes the aromatic ring resistant to oxidative metabolism by cytochrome P450 enzymes, a common pathway for drug deactivation. This can lead to an increased biological half-life.[5]

• Lipophilicity and Permeability: Fluorination generally increases a molecule's lipophilicity (its tendency to dissolve in fats and lipids).[4] This can enhance its ability to cross cellular membranes, which is often crucial for reaching its biological target.[6]

• Conformational Control and Binding: The electronegative fluorine atoms can alter the electronic distribution of the aromatic ring and influence the pKa of the nearby amino group. These modifications can affect how the molecule folds and interacts with its target receptor, potentially leading to higher binding affinity and selectivity.[5][10]

Definitive Proof: Experimental Determination of Absolute Configuration

While the CIP rules provide a system for naming, the true absolute configuration must be determined experimentally. Several powerful analytical techniques are employed for this purpose.

X-ray Crystallography: The Gold Standard

Single-crystal X-ray diffraction is the most definitive method for determining the absolute configuration of a chiral molecule.[11][12] By analyzing the diffraction pattern of X-rays passing through a crystalline sample, a complete three-dimensional model of the molecule can be constructed, unambiguously revealing the spatial arrangement of every atom.

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystal Growth: Grow a high-quality single crystal of the compound (or a suitable derivative). This is often the most challenging step, requiring slow evaporation, vapor diffusion, or cooling of a saturated solution.

• Crystal Mounting: Mount a suitable crystal (typically <0.5 mm) on a goniometer head.

• Data Collection: Place the crystal in a diffractometer. A beam of monochromatic X-rays is directed at the crystal, which is rotated to collect diffraction data from all possible orientations.

• Structure Solution and Refinement: The diffraction data is processed to determine the unit cell dimensions and space group. The electron density map is calculated, and an initial model of the molecule is fitted to it. This model is then refined to achieve the best possible fit with the experimental data.

• Absolute Configuration Determination: For chiral molecules, the Flack parameter is calculated during refinement. A value close to 0 confirms the assigned absolute configuration with high confidence.

NMR Spectroscopy with Chiral Derivatizing Agents

Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone of chemical analysis. For determining absolute configuration, a chiral molecule is reacted with a chiral derivatizing agent (CDA), such as Mosher's acid chloride (MTPA-Cl), to form two diastereomers. Diastereomers have different physical properties and, crucially, distinct NMR spectra.[13][14]

Experimental Protocol: Modified Mosher's Method for Amino Alcohols

• Derivatization: React the (1S,2R)-1-Amino-1-(2,6-difluorophenyl)propan-2-ol with both (R)-MTPA-Cl and (S)-MTPA-Cl in separate reactions. The amino group forms an amide bond, and the hydroxyl group forms an ester bond, creating bis-MTPA derivatives.[14]

• NMR Acquisition: Acquire high-resolution ¹H NMR spectra for both the (R)-MTPA and (S)-MTPA diastereomeric derivatives.

• Spectral Analysis: Carefully assign the proton signals for each derivative, focusing on the protons closest to the C1 and C2 stereocenters.

• Calculate Δδ values: For each assigned proton, calculate the difference in chemical shift between the two spectra (Δδ = δS - δR).

• Determine Configuration: Protons on one side of the MTPA plane will show positive Δδ values, while those on the other side will show negative Δδ values. By comparing this pattern to the established model for MTPA derivatives, the absolute configuration of the original amino alcohol can be deduced.[14]

Caption: Workflow for absolute configuration determination using NMR and a chiral derivatizing agent.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is an indispensable tool for separating stereoisomers and quantifying the purity of a chiral sample (e.g., enantiomeric excess, ee%).[15] While it does not directly determine the absolute configuration, it is essential for verifying the stereochemical outcome of a synthesis by separating the desired (1S,2R) diastereomer from other possible stereoisomers.

The technique relies on a chiral stationary phase (CSP), which contains a chiral selector that interacts diastereomerically with the enantiomers or diastereomers in the sample, leading to different retention times.[16]

Experimental Protocol: Chiral HPLC Method Development

• Column Selection: Select a suitable chiral column. Polysaccharide-based CSPs (e.g., Chiralpak®, Chiralcel®) are often effective for separating amino alcohol derivatives.[15]

• Mobile Phase Screening: Prepare a solution of the analyte. Screen different mobile phases, typically mixtures of a non-polar solvent (like hexane) and an alcohol (like isopropanol or ethanol), to find a system that provides baseline separation of the stereoisomers.

• Method Optimization: Adjust the mobile phase composition, flow rate, and column temperature to optimize the resolution and analysis time.

• Detection: Use a UV detector set to a wavelength where the analyte absorbs strongly, typically determined by the aromatic ring.

• Quantification: Integrate the peak areas for each separated stereoisomer to determine the diastereomeric or enantiomeric purity of the sample.

Spectroscopic Data Profile

For any well-characterized compound, a reference spectroscopic profile is essential for routine identification and quality control.

Technique	Expected Observations
¹H NMR	Aromatic Protons: Multiplets in the ~7.0-7.5 ppm range. CH-NH₂ Proton: A doublet or multiplet around 4.0-4.5 ppm. CH-OH Proton: A multiplet around 3.8-4.2 ppm. Methyl Protons (-CH₃): A doublet around 1.0-1.3 ppm. -NH₂ and -OH Protons: Broad singlets, chemical shift is concentration and solvent dependent.
¹³C NMR	Aromatic Carbons: Signals in the ~110-165 ppm range, with C-F coupling visible. C-O Carbon: Signal around 65-75 ppm. C-N Carbon: Signal around 50-60 ppm. Methyl Carbon: Signal around 15-25 ppm.
IR Spectroscopy	O-H Stretch: Broad band around 3200-3500 cm⁻¹. N-H Stretch: Two sharp peaks (primary amine) around 3300-3400 cm⁻¹. C-H Stretch (Aromatic/Aliphatic): Signals around 2850-3100 cm⁻¹. Aromatic C=C Stretch: Peaks around 1500-1600 cm⁻¹. C-F Stretch: Strong, sharp bands around 1100-1300 cm⁻¹.
Mass Spectrometry (MS)	Molecular Ion (M⁺): A peak corresponding to the molecular weight of the compound (C₉H₁₁F₂NO). Key Fragments: Loss of water, loss of the methyl group, and cleavage between C1 and C2 are expected fragmentation pathways.

Conclusion

The stereochemistry of (1S,2R)-1-Amino-1-(2,6-difluorophenyl)propan-2-OL is a precisely defined attribute that is critical to its function and application, particularly in the pharmaceutical sciences. Its absolute configuration is assigned as (1S, 2R) based on the universally accepted Cahn-Ingold-Prelog priority rules. However, this theoretical assignment must be rigorously confirmed through empirical methods. While X-ray crystallography provides the most unequivocal proof, NMR spectroscopy with chiral derivatizing agents offers a powerful alternative for molecules that are difficult to crystallize. Complementary techniques like chiral HPLC are vital for ensuring stereochemical purity. A thorough understanding and application of these principles and techniques are paramount for any scientific endeavor involving this potent chiral building block.

References

• ResearchGate. (n.d.). Structures of chiral amino alcohols and amino acids tested. Retrieved from a URL related to crystal structures of amino alcohols.

• Wikipedia. (2024). Cahn–Ingold–Prelog priority rules. Retrieved from [Link]

• OpenOChem Learn. (n.d.). CIP (Cahn-Ingold-Prelog) Priorities.
• BenchChem. (2025). A Comparative Guide to the Spectroscopic Characterization of Chiral Amino Alcohols: (1S,2R)-1-Aminoindan-2-ol.

• Taylor & Francis Online. (2025). Utility of fluorinated α-amino acids in development of therapeutic peptides. Retrieved from [Link]

• Alfa Chemistry. (n.d.). Chiral Amino Alcohols for the Synthesis of Various Metal Complexes.
• Walsh Medical Media. (2015). Fluorinated Aromatic Amino Acids and its Therapeutic Applications.
• Google Patents. (n.d.). CN105675783A - HPLC (high-performance liquid chromatography) analysis method of 3-aminobutanol chiral purity.

• Chemistry LibreTexts. (2019). 3.6 Cahn-Ingold Prelog Rules. Retrieved from [Link]

• news.rafonline.org. (n.d.). Cahn Ingold Prelog Rules.

• YouTube. (2023). Cahn Ingold Prelog Priority Rules - Rules to ASSIGN S and R Configuration. Retrieved from [Link]

• SciELO. (n.d.). Limonene Chiral Amino and Imino-Alcohols Based on (R). Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Absolute configuration of amino alcohols by 1H-NMR. Retrieved from [Link]

• MDPI. (2024). The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications. Retrieved from [Link]

• In-Silico Medicine. (n.d.). Fluorine in drug discovery: Role, design and case studies. Retrieved from a URL discussing fluorine's role in medicinal chemistry.

• Frontiers. (2022). Biosynthesis of Chiral Amino Alcohols via an Engineered Amine Dehydrogenase in E. coli. Retrieved from [Link]

• MDPI. (n.d.). Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022).

• Taylor & Francis Online. (n.d.). Absolute configuration – Knowledge and References. Retrieved from [Link]

• ResearchGate. (2025). Absolute configuration of amino alcohols by H-1-NMR. Retrieved from a PDF document on ResearchGate about NMR analysis of amino alcohols.

• ACS Publications. (2023). Recent Advances in Separation and Analysis of Chiral Compounds. Retrieved from [Link]

• Chemistry LibreTexts. (n.d.). 8.3 Stereochemistry of Organic Compounds and Pharmaceuticals. Retrieved from a URL explaining stereochemistry in pharmaceuticals.

• YAKHAK HOEJI. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Retrieved from [Link]

• Acta Naturae. (n.d.). Chiral chromatographic analysis of amino acids with pre-column derivatization by o-phthalaldehyde. Retrieved from a URL discussing chiral analysis of amino acids.

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The Alchemist's Gambit: A Technical Guide to the Discovery and Application of Novel Chiral Auxiliaries in Modern Organic Synthesis

Foreword: Beyond the Mirror Image

In the intricate world of organic synthesis, where the three-dimensional arrangement of atoms dictates biological activity, the pursuit of enantiomerically pure compounds is a paramount objective. Nature, in its profound wisdom, almost invariably presents bioactive molecules as single enantiomers. Consequently, the onus falls upon the synthetic chemist to devise strategies that can selectively forge one mirror image over the other. Among the powerful tools in the chemist's arsenal, the chiral auxiliary remains a robust and reliable strategy, a temporary chiral partner that guides a reaction towards a desired stereochemical outcome.[1][2] This guide, intended for researchers, scientists, and drug development professionals, provides an in-depth exploration of the principles, design, and application of novel chiral auxiliaries, moving beyond a mere recitation of protocols to unveil the causal logic behind their efficacy.

I. The Philosophy of Stereocontrol: Core Principles of Chiral Auxiliary Design

A chiral auxiliary is a stereogenic molecule temporarily incorporated into a prochiral substrate to control the stereochemical outcome of a subsequent reaction.[1] The fundamental principle lies in converting a challenging enantioselective transformation into a more manageable diastereoselective one. By covalently attaching the chiral auxiliary, the substrate's prochiral faces become diastereotopic, allowing for facial discrimination by an incoming reagent. The ideal chiral auxiliary adheres to a set of stringent criteria:

• High Diastereoselectivity: It must induce a high degree of stereocontrol, leading to a significant excess of one diastereomer.[2]

• Ready Availability: The auxiliary should be readily available in enantiomerically pure form, often from the "chiral pool" of natural products like amino acids, terpenes, or carbohydrates.[][4][5]

• Facile Attachment and Cleavage: The auxiliary must be easily attached to the substrate and subsequently removed under mild conditions that do not compromise the stereochemical integrity of the newly formed chiral center.[][6]

• Recoverability and Reusability: For economic and environmental sustainability, the auxiliary should be recoverable in high yield and optical purity for reuse.[][7]

• Predictable Stereochemical Outcome: The stereochemical outcome of the reaction should be predictable based on the structure of the auxiliary and the reaction conditions.

The efficacy of a chiral auxiliary is rooted in its ability to create a rigid and well-defined transition state. This is often achieved through a combination of steric hindrance and chelation, which effectively blocks one face of the reactive intermediate, directing the approach of the electrophile to the less hindered face.[8]

II. A Pantheon of Auxiliaries: Established Classes and Modern Innovations

The field of asymmetric synthesis has witnessed the development of a diverse array of chiral auxiliaries, each with its unique strengths and applications.

The Evans Oxazolidinones: A Paradigm of Reliability

Oppolzer's Camphorsultam: A Rigid Scaffold for Asymmetric Transformations

Derived from the naturally occurring terpene camphor, Oppolzer's camphorsultam is a chiral auxiliary known for its rigid bicyclic structure.[11] This rigidity minimizes conformational ambiguity in the transition state, leading to high levels of stereocontrol in a variety of reactions, including Diels-Alder reactions, Michael additions, and aldol reactions.[11][12][13] The sulfonamide nitrogen allows for the attachment of various acyl groups, and the steric bulk of the camphor skeleton effectively shields one face of the enolate.

Pseudoephedrine and Pseudoephenamine: Practical and Efficient Auxiliaries

Both enantiomers of pseudoephedrine are inexpensive and readily available, making it a highly practical chiral auxiliary for asymmetric alkylations.[8][14] The corresponding amides undergo highly diastereoselective alkylations to produce α-substituted products that can be readily converted to enantiomerically enriched carboxylic acids, alcohols, aldehydes, and ketones.[1][14][15] The stereocontrol arises from the formation of a rigid, chelated lithium enolate intermediate.[8]

Due to regulations surrounding pseudoephedrine, Myers and coworkers developed pseudoephenamine as a practical alternative.[1][16] It exhibits comparable or even superior stereocontrol in many cases and is not subject to the same regulatory restrictions.

Menthol-Based Auxiliaries: Pioneering Stereocontrol

8-Phenylmenthol, introduced by E.J. Corey, was one of the first chiral auxiliaries to demonstrate high levels of stereocontrol in Diels-Alder reactions.[1][17] The bulky phenyl group provides a powerful steric directing effect, leading to excellent facial selectivity.[18][19] While the preparation of 8-phenylmenthol can be challenging, its effectiveness has inspired the development of more accessible alternatives like trans-2-phenyl-1-cyclohexanol.[1]

Carbohydrate-Derived Auxiliaries: Leveraging Nature's Chirality

Carbohydrates represent a vast and inexpensive source of chiral starting materials.[4][5][20][21] Their rich stereochemistry and multiple functional groups make them attractive candidates for the design of novel chiral auxiliaries.[] They have been successfully employed in a range of asymmetric transformations, including cycloadditions, alkylations, and Mannich reactions.[]

C₂-Symmetric Auxiliaries: Minimizing Transition States

C₂-symmetric chiral auxiliaries possess a twofold axis of rotation, which can simplify the analysis of transition states by reducing the number of possible diastereomeric pathways.[22][23] This often leads to higher enantioselectivities. Examples include chiral bis(oxazoline) ligands and C₂-symmetric cyclic amines.[23][24]

III. From Theory to Practice: Experimental Protocols

The following section provides a detailed, step-by-step methodology for a typical chiral auxiliary-mediated asymmetric alkylation using an Evans oxazolidinone, a widely applicable and well-documented procedure.

Experimental Protocol: Asymmetric Alkylation of a Propionyl Oxazolidinone

Step 1: Acylation of the Chiral Auxiliary

• To a solution of (R)-4-benzyl-2-oxazolidinone (1.0 eq) in anhydrous tetrahydrofuran (THF) at -78 °C under an inert atmosphere (e.g., argon or nitrogen), add n-butyllithium (1.05 eq) dropwise.

• Stir the resulting solution at -78 °C for 15 minutes.

• Add propionyl chloride (1.1 eq) dropwise to the solution.

• Allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate), combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the N-propionyl oxazolidinone.

Step 2: Diastereoselective Alkylation

• To a solution of the N-propionyl oxazolidinone (1.0 eq) in anhydrous THF at -78 °C under an inert atmosphere, add lithium diisopropylamide (LDA) (1.1 eq) dropwise.

• Stir the solution at -78 °C for 30 minutes to ensure complete enolate formation.

• Add the electrophile (e.g., benzyl bromide, 1.2 eq) to the enolate solution.

• Stir the reaction at -78 °C for 2-4 hours or until TLC analysis indicates complete consumption of the starting material.

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Allow the mixture to warm to room temperature and extract with an organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield the alkylated product. The diastereomeric ratio can be determined at this stage by ¹H NMR spectroscopy or HPLC analysis.

Step 3: Cleavage of the Chiral Auxiliary

• To obtain the carboxylic acid:

  • Dissolve the alkylated product (1.0 eq) in a mixture of THF and water.

  • Cool the solution to 0 °C and add a 30% aqueous solution of hydrogen peroxide (4.0 eq) followed by an aqueous solution of lithium hydroxide (2.0 eq).

  • Stir the reaction at 0 °C for 1-2 hours.

  • Quench the excess peroxide by adding an aqueous solution of sodium sulfite.

  • Acidify the mixture with a dilute acid (e.g., 1 M HCl) and extract with an organic solvent.

  • The aqueous layer contains the recovered chiral auxiliary, which can be extracted with an organic solvent after basification.

  • The organic layers containing the carboxylic acid are combined, dried, and concentrated to give the final product.

• To obtain the primary alcohol:

  • Dissolve the alkylated product (1.0 eq) in anhydrous THF at 0 °C.

  • Add lithium borohydride (2.0 eq) portion-wise.

  • Stir the reaction at 0 °C for 1-2 hours.

  • Carefully quench the reaction with a saturated aqueous solution of ammonium chloride.

  • Extract the product and the auxiliary with an organic solvent, and purify by column chromatography.

IV. Quantitative Assessment of Stereocontrol

The success of a chiral auxiliary is ultimately measured by the degree of diastereoselectivity it imparts. The following table summarizes representative data for various chiral auxiliaries in asymmetric alkylation reactions.

Chiral Auxiliary	Substrate	Electrophile	Diastereomeric Ratio (d.r.)	Reference
(R)-4-benzyl-2-oxazolidinone	N-propionyl	Benzyl bromide	>99:1	[1]
(1S,2S)-Pseudoephedrine	N-propionyl	n-Butyl iodide	>98:2	[14]
(-)-8-Phenylmenthol	Acrylate	Cyclopentadiene	92:8	[19]
(1R)-(+)-2,10-Camphorsultam	N-enoyl	Diethylaluminum chloride	>98:2	[11][13]

V. Future Perspectives: The Evolving Role of Chiral Auxiliaries

While catalytic asymmetric methods continue to advance, chiral auxiliaries remain indispensable tools in the synthetic chemist's repertoire, particularly in the early stages of drug discovery and in complex total synthesis where reliability and predictability are paramount.[1][10] The future of chiral auxiliary design will likely focus on the development of more efficient and recyclable auxiliaries, potentially those that can be employed in substoichiometric amounts or used in continuous flow processes.[7] Furthermore, the integration of chiral auxiliaries with other stereocontrol elements, such as chiral catalysts, holds promise for achieving unprecedented levels of selectivity in complex chemical transformations.

VI. Conclusion

The discovery and development of novel chiral auxiliaries have been instrumental in advancing the field of asymmetric synthesis. From the pioneering work of Corey and Evans to the modern innovations in carbohydrate-derived and C₂-symmetric auxiliaries, these temporary chiral partners have empowered chemists to construct complex, enantiomerically pure molecules with remarkable precision. A deep understanding of the principles governing their design and application, as outlined in this guide, is essential for any scientist engaged in the art and science of organic synthesis.

References

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• Methods for cleavage of chiral auxiliary. - ResearchGate. [Link]

• Chiral Bis(oxazoline) Ligands as C2-Symmetric Chiral Auxiliaries for the Synthesis of Enantiomerically Pure Bis-Cyclometalated Rhodium(III) Complexes | Organometallics - ACS Publications. [Link]

• Highly diastereoselective synthesis of vinylcyclopropane derivatives with (-)-8-phenylmenthol as chiral auxiliary - PubMed. [Link]

• Pseudoephenamine: A Practical Chiral Auxiliary for Asymmetric Synthesis - Andrew G Myers Research Group - Harvard University. [Link]

• Part I Carbohydrate Auxiliaries - Wiley-VCH. [Link]

• Chiral Auxiliary Design. [Link]

• Synthetic Applications of Sulfur-based Chiral Auxiliaries in Asymmetric Syntheses. [Link]

• Highly Diastereoselective Synthesis of Vinylcyclopropane Derivatives with (−)-8-Phenylmenthol as Chiral Auxiliary | The Journal of Organic Chemistry - ACS Publications. [Link]

• Camphorsultam - Wikipedia. [Link]

• Oppolzer sultam directed aldol as a key step for the stereoselective syntheses of antitumor antibiotic belactosin C and its synthetic congeners - PubMed. [Link]

• Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis - RSC Publishing. [Link]

• C2 and C1 Symmetry of chiral auxiliaries in catalytic reactions on metal complexes. [Link]

• Chiral auxiliary! | PPTX - Slideshare. [Link]

• Asymmetric Synthesis - University of York. [Link]

• Design, synthesis and evaluation of chiral auxiliaries, ligands and catalysts for asymmetric synthesis - SFU Summit. [Link]

• Carbohydrate-Based Chiral Ligands for the Enantioselective Addition of Diethylzinc to Aldehydes - MDPI. [Link]

• Chiral auxiliary recycling in continuous flow: automated recovery and reuse of Oppolzer's sultam - Chemical Science (RSC Publishing). [Link]

• Carbohydrates as Chiral Auxiliaries in Enantioselective Synthesis of Four Stereoisomers of Optically Active α,γ-Substituted γ-Butyrolactones. - ResearchGate. [Link]

• Oppolzer's chiral sultam‐induced asymmetric synthesis of... - ResearchGate. [Link]

• Recent advances in asymmetric synthesis of chiral amides and peptides: racemization-free coupling reagents - Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Total Synthesis of (−)-Rhazinilam: Asymmetric C−H Bond Activation via the Use of a Chiral Auxiliary | Journal of the American Chemical Society. [Link]

• The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn | Australian Journal of Chemistry | ConnectSci. [Link]

• Chiral Auxiliaries in Asymmetric Synthesis - ResearchGate. [Link]

• Total Enantioselective Synthesis of a Norbornene Derivative via Lewis Acid Catalyzed Asymmetric Diels-Alder Reaction using the Oppolzer's Camphorsultam as a Chiral Auxilary | ChemRxiv. [Link]

• Recent Advances in Catalytic Atroposelective Synthesis of Axially Chiral Quinazolinones. [Link]

• Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Ex - Chemistry - Williams College. [Link]

• Convenient Cleavage Reaction of 1-Acylhydantoin to Amide. [Link]

• Chiral Auxiliaries — Principles and Recent Applications | Request PDF - ResearchGate. [Link]

• Chiral Auxiliaries - Principles and Recent Applications - Scite.ai. [Link]

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Protocols & Analytical Methods

Asymmetric synthesis using (1S,2R)-1-Amino-1-(2,6-difluorophenyl)propan-2-OL as a chiral auxiliary

Asymmetric Synthesis Using (1S,2R)-1-Amino-1-(2,6-difluorophenyl)propan-2-ol as a Chiral Auxiliary Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction: The Role of Chiral Auxiliaries in Modern Synthesis

In the landscape of pharmaceutical and natural product synthesis, the control of stereochemistry is paramount. Many biological targets are exquisitely sensitive to the three-dimensional arrangement of atoms, meaning that often only one enantiomer of a chiral molecule will elicit the desired therapeutic effect while the other may be inactive or even harmful. A chiral auxiliary is a powerful tool in this context; it is an enantiomerically pure compound that is temporarily incorporated into a prochiral substrate to direct a subsequent chemical reaction to proceed with high diastereoselectivity.[1] After the key stereocenter-forming reaction, the auxiliary is removed and can ideally be recovered for reuse, leaving behind an enantiomerically enriched product.

Among the various classes of chiral auxiliaries, those derived from 1,2-amino alcohols have proven to be exceptionally robust and versatile.[2] This guide focuses on a specific, highly effective auxiliary: (1S,2R)-1-Amino-1-(2,6-difluorophenyl)propan-2-ol . Its strategic design, featuring a sterically demanding and electron-withdrawing difluorophenyl group, provides a powerful platform for controlling the stereochemical outcome of a variety of crucial carbon-carbon bond-forming reactions.

The (1S,2R)-1-Amino-1-(2,6-difluorophenyl)propan-2-ol Auxiliary: Structure and Advantages

The efficacy of this auxiliary stems from its unique structural features:

• Fixed Stereochemistry: The (1S,2R) configuration provides a defined chiral environment.

• Amino Alcohol Functionality: The amine and alcohol groups allow for the straightforward formation of a rigid oxazolidinone ring when reacted with phosgene or its equivalents. This ring structure is the cornerstone of its stereodirecting ability.

• Steric Directing Groups: The methyl group at C2 and, most importantly, the bulky 2,6-difluorophenyl group at C1 create a highly biased steric environment. The difluoro substitution not only increases the steric bulk compared to a simple phenyl ring but also influences the electronic properties of the system.

Key Advantages:

• High Diastereoselectivity: Consistently achieves excellent levels of stereocontrol in reactions such as alkylations and aldol additions, often exceeding 99% diastereomeric excess (d.e.).[3]

• Predictable Stereochemical Outcome: The stereochemistry of the product can be reliably predicted based on a well-understood transition state model.

• Versatility: Effective for a range of substrates and electrophiles.

• Auxiliary Recovery: Can be cleaved under mild conditions and recovered in high yield for reuse, improving the overall efficiency and cost-effectiveness of a synthetic route.[3][4]

Mechanism of Stereocontrol: The Oxazolidinone Imide Model

The primary mode of action for this auxiliary involves its conversion into an N-acyl oxazolidinone. This is typically achieved by first forming the oxazolidinone ring and then acylating the nitrogen atom. Deprotonation of the α-proton of the acyl group generates a rigid metal enolate.

The key to stereocontrol lies in the conformation of this enolate. The metal cation (e.g., Li⁺, Na⁺, or Bu₂B⁺) chelates to both the enolate oxygen and the carbonyl oxygen of the oxazolidinone ring, locking the system into a planar, five-membered ring structure. In this conformation, the bulky 2,6-difluorophenyl group at C4 of the oxazolidinone effectively blocks one face of the enolate. Consequently, an incoming electrophile (E⁺) can only approach from the less sterically hindered opposite face, leading to the formation of a single major diastereomer.

Sources

• 1. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 2. (PDF) Asymmetric synthesis of 1,2‐amino alcohols using (S)‐indoline chiral auxiliary [academia.edu]
• 3. Asymmetric alkylations and aldol reactions: (1S,2R)-2-aminocyclopentan-1-ol derived new chiral auxiliary - PMC [pmc.ncbi.nlm.nih.gov]
• 4. connectsci.au [connectsci.au]

Protocol for the Enantioselective Reduction of Ketones with (1S,2R)-1-Amino-1-(2,6-difluorophenyl)propan-2-OL

Abstract

This technical guide provides a comprehensive protocol for the enantioselective reduction of prochiral ketones to their corresponding chiral secondary alcohols. The method utilizes a chiral oxazaborolidine catalyst generated in situ from the precursor (1S,2R)-1-Amino-1-(2,6-difluorophenyl)propan-2-OL and a borane source. This process, a variant of the renowned Corey-Bakshi-Shibata (CBS) reduction, is distinguished by its high enantioselectivity, broad substrate applicability, and predictable stereochemical outcomes, making it an invaluable tool in modern asymmetric synthesis for pharmaceutical and fine chemical development.[1][2][3] This document outlines the underlying mechanism, offers a detailed step-by-step experimental protocol, and discusses the scope and limitations of this powerful synthetic transformation.

Introduction: The Imperative of Asymmetric Synthesis

The biological activity of chiral molecules is often confined to a single enantiomer. Consequently, the synthesis of enantiomerically pure compounds is a cornerstone of modern drug development and materials science.[4] The enantioselective reduction of prochiral ketones represents one of the most direct and efficient methods for establishing a new stereogenic center, yielding chiral secondary alcohols that are versatile building blocks for more complex molecular architectures.[3][5]

Among the premier methods for achieving this transformation is the Corey-Itsuno reduction, more broadly known as the Corey-Bakshi-Shibata (CBS) reduction.[1][6] This reaction employs a chiral oxazaborolidine as a catalyst to direct the facial delivery of a hydride from a stoichiometric reducing agent, typically a borane complex, to a ketone.[2] The result is the formation of one enantiomer of the alcohol product with high fidelity. The predictability and high enantiomeric excess (ee) achievable with the CBS reduction have cemented its status as a critical reaction in the synthetic organic chemist's toolkit.[7]

This application note details the use of (1S,2R)-1-Amino-1-(2,6-difluorophenyl)propan-2-OL as a highly effective chiral precursor for the in situ generation of the active oxazaborolidine catalyst. The presence of the difluorophenyl moiety can influence the steric and electronic properties of the catalyst, potentially offering advantages in selectivity for certain substrates.

The Corey-Bakshi-Shibata Reduction: A Mechanistic Overview

The efficacy of the CBS reduction is rooted in a well-defined, catalyst-controlled reaction pathway. The process can be dissected into a series of coordinated steps that ensure high stereoselectivity.[6][7]

• Catalyst Formation and Activation: The chiral amino alcohol, in this case, (1S,2R)-1-Amino-1-(2,6-difluorophenyl)propan-2-OL, reacts with a borane source (e.g., borane-tetrahydrofuran complex, BH₃·THF) to form the corresponding oxazaborolidine catalyst.[1] Subsequently, a molecule of the borane reducing agent coordinates to the Lewis basic nitrogen atom of the oxazaborolidine.[6][8] This coordination serves a dual purpose: it activates the borane as a more potent hydride donor and simultaneously increases the Lewis acidity of the endocyclic boron atom of the catalyst.[1]

• Substrate Coordination: The prochiral ketone substrate then coordinates to the now more Lewis-acidic endocyclic boron atom of the activated catalyst complex. The orientation of this coordination is sterically governed, with the ketone approaching in a manner that places its smaller substituent (Rs) in proximity to the chiral framework of the catalyst, while the larger substituent (RL) is directed away to minimize steric hindrance.[6]

• Enantioselective Hydride Transfer: The core stereochemistry-determining step involves the intramolecular transfer of a hydride from the coordinated borane to the carbonyl carbon of the ketone. This transfer proceeds through a highly organized, six-membered, chair-like transition state.[6][7] The predefined geometry of this transition state ensures that the hydride is delivered to only one of the two enantiotopic faces of the ketone.

Visualizing the Catalytic Cycle

Caption: The catalytic cycle of the CBS reduction.

Experimental Protocol

This section provides a detailed, step-by-step procedure for the enantioselective reduction of acetophenone as a model substrate, using the catalyst generated in situ from (1S,2R)-1-Amino-1-(2,6-difluorophenyl)propan-2-OL.

Critical Safety Note: This procedure must be conducted under an inert atmosphere (e.g., argon or dry nitrogen) as borane and its complexes are sensitive to air and moisture. All glassware must be flame-dried or oven-dried before use, and anhydrous solvents are essential for optimal results.[6]

Materials and Reagents

Reagent	M.W. ( g/mol )	Amount (mmol)	Equivalents
(1S,2R)-1-Amino-1-(2,6-difluorophenyl)propan-2-OL	187.19	0.5	0.1
Borane-tetrahydrofuran complex (1.0 M in THF)	-	6.0	1.2
Acetophenone	120.15	5.0	1.0
Anhydrous Tetrahydrofuran (THF)	-	~25 mL	-
Methanol (MeOH)	-	~10 mL	-
1 M Hydrochloric Acid (HCl)	-	~15 mL	-
Ethyl Acetate	-	~50 mL	-
Brine (Saturated aq. NaCl)	-	~20 mL	-
Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)	-	q.s.	-

Step-by-Step Procedure

• Catalyst Generation (in situ) :

  • To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and under a positive pressure of argon, add (1S,2R)-1-Amino-1-(2,6-difluorophenyl)propan-2-OL (93.6 mg, 0.5 mmol, 0.1 eq.).

  • Add 10 mL of anhydrous THF via syringe to dissolve the amino alcohol.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add 1.0 mL of borane-THF complex (1.0 M solution, 1.0 mmol, 0.2 eq.) dropwise to the stirred solution.

  • Allow the mixture to stir at 0 °C for 15 minutes. During this time, the oxazaborolidine catalyst will form.

• Reduction Reaction :

  • In a separate, dry flask, prepare a solution of acetophenone (0.60 g, 5.0 mmol, 1.0 eq.) in 5 mL of anhydrous THF.

  • Add the acetophenone solution dropwise via syringe to the cold (0 °C) catalyst solution over approximately 10 minutes.

  • To this mixture, add the remaining borane-THF complex (5.0 mL of 1.0 M solution, 5.0 mmol, 1.0 eq.) dropwise over 30 minutes, ensuring the internal temperature does not rise significantly.

  • Upon completion of the addition, allow the reaction to stir at 0 °C. Monitor the progress of the reaction by thin-layer chromatography (TLC). The reaction is typically complete within 1-2 hours.

• Reaction Quench and Workup :

  • Once the reaction is complete (as indicated by the consumption of the starting ketone by TLC), carefully quench the reaction by the slow, dropwise addition of 10 mL of methanol at 0 °C. Vigorous gas evolution (hydrogen) will be observed.

  • Allow the mixture to warm to room temperature and continue stirring for an additional 20 minutes.

  • Remove the solvents under reduced pressure using a rotary evaporator.

  • To the resulting residue, add 15 mL of 1 M HCl and stir for 30 minutes to hydrolyze the borate esters.

  • Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 15 mL).

  • Combine the organic layers and wash sequentially with water (15 mL) and brine (20 mL).

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification and Analysis :

  • Purify the crude (S)-1-phenylethanol by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes as the eluent.

  • Determine the enantiomeric excess (ee) of the purified product by chiral High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) analysis.

Workflow Visualization

Caption: Experimental workflow for the CBS reduction.

Scope, Limitations, and Optimization

The CBS reduction is a versatile and powerful method, applicable to a wide array of ketone substrates.[1]

• Substrate Scope: The reaction is highly effective for aryl-alkyl, di-aliphatic, and di-aryl ketones. It also tolerates various functional groups and can be applied to α,β-unsaturated enone and ynone systems.[1]

• Predictable Stereochemistry: The facial selectivity of the hydride attack is predictable based on the stereochemistry of the chiral amino alcohol precursor. Using (1S,2R)-1-Amino-1-(2,6-difluorophenyl)propan-2-OL will preferentially yield one enantiomer of the alcohol product. The opposite enantiomer can typically be accessed by using the (1R,2S) version of the amino alcohol.

• Limitations:

  • Steric Hindrance: Extremely bulky ketones may react slowly or with reduced enantioselectivity.

  • Chelation Control: Substrates containing Lewis basic groups capable of coordinating with the borane or the catalyst may exhibit altered or diminished selectivity.

  • Anhydrous Conditions: The presence of water or other protic impurities can lead to non-selective reduction by borohydride species, significantly lowering the enantiomeric excess.[6] Therefore, strict adherence to anhydrous techniques is paramount.

• Optimization Strategies:

  • Temperature: Performing the reaction at lower temperatures (e.g., -20 °C to -78 °C) can often enhance enantioselectivity, albeit at the cost of longer reaction times.

  • Reducing Agent: While BH₃·THF is common, other borane sources like borane dimethyl sulfide (BH₃·SMe₂) or catecholborane can be employed, which may offer advantages in selectivity for specific substrates.[6]

  • Catalyst Loading: Catalyst loading can typically range from 5 to 20 mol%. While lower loadings are economically desirable, higher loadings may be necessary for challenging substrates to ensure a reasonable reaction rate and high selectivity.

Conclusion

The enantioselective reduction of prochiral ketones via the Corey-Bakshi-Shibata protocol, utilizing a catalyst derived from (1S,2R)-1-Amino-1-(2,6-difluorophenyl)propan-2-OL, stands as a robust and highly reliable method for the synthesis of chiral secondary alcohols. Its operational simplicity, broad substrate scope, and the high levels of enantioselectivity typically achieved underscore its importance in both academic research and industrial-scale synthesis. By understanding the mechanistic underpinnings and adhering to the detailed protocol outlined herein, researchers can effectively leverage this powerful transformation to access valuable, enantiomerically enriched building blocks for the development of novel pharmaceuticals and complex molecular targets.

References

• Wikipedia. Corey–Itsuno reduction. In Wikipedia. [Link]

• NROChemistry. Corey-Bakshi-Shibata Reduction: Mechanism & Examples. NROChemistry. [Link]

• Organic Chemistry Portal. Corey-Bakshi-Shibata Reduction. Organic Chemistry Portal. [Link]

• Kawanami, Y., Murao, S., Ohga, T., & Kobayashi, N. (2018). Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols. Molecules, 23(9), 2339. [Link]

• Wikipedia. Enantioselective reduction of ketones. In Wikipedia. [Link]

• Jeon, S. H., et al. (2018). Asymmetric Synthesis of Chiral 1,2-Amino Alcohols and Morpholin-2-ones from Arylglyoxals. Molecules, 23(9), 2239. [Link]

• Singh, V. K. (2001). Enantioselective Reduction of Ketones. Organic Reactions. [Link]

• Patel, R. N. (2013). Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals. Molecules, 18(10), 12376-12411. [Link]

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HPLC method for the analysis of (1S,2R)-1-Amino-1-(2,6-difluorophenyl)propan-2-OL.

Content Type: Application Note & Detailed Protocol Target Audience: Analytical Chemists, Process Development Scientists, QC Specialists[1][2][3]

Introduction & Compound Analysis

Compound: (1S,2R)-1-Amino-1-(2,6-difluorophenyl)propan-2-ol Class: Chiral

-amino alcohol / Fluorinated Phenylpropanolamine Analog.[1][2][3]

This molecule is a structural analog of Norephedrine (Phenylpropanolamine), featuring a 2,6-difluorinated aromatic ring.[1][2][3] The presence of two chiral centers (C1 and C2) creates four possible stereoisomers:[3]

• (1S, 2R) – Target Isomer (Erythro-like configuration)[1][2][3]

• (1R, 2S) – Enantiomer

• (1S, 2S) & (1R, 2R) – Diastereomers[1][3]

Analytical Challenges:

• Basicity: The primary amine function (

  ) causes severe peak tailing on traditional silica-based columns due to silanol interactions.[1][2][3][4]

• Stereoselectivity: The method must resolve the target (1S, 2R) from its enantiomer and potentially its diastereomers.[4]

• UV Detection: The 2,6-difluoro substitution alters the UV absorption spectrum compared to non-fluorinated analogs, typically requiring lower wavelengths (210–220 nm) for maximum sensitivity.[3][4]

Method Development Strategy (Decision Tree)

The following logic gate describes the selection process for the stationary phase and mobile phase modes.

Figure 1: Strategic decision tree for chiral method development.

Protocol 1: Chiral Purity (Normal Phase)

Objective: Determination of Enantiomeric Excess (%ee) and Diastereomeric purity.[1][3][4] Mechanism: Hydrogen bonding and

interactions between the analyte and the amylose/cellulose carbamate stationary phase.[1][2][4]

3.1 Chromatographic Conditions

Parameter	Setting	Rationale
Column	Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate)) Alt: Chiralcel OD-H	Amylose backbones generally offer superior selectivity for phenylpropanolamine analogs compared to cellulose.[1][2][3]
Dimensions	250 x 4.6 mm, 5 µm	Standard analytical dimensions for maximum plate count.[2][4]
Mobile Phase	n-Hexane : Isopropyl Alcohol : Diethylamine (90 : 10 : 0.1 v/v/v)	DEA is critical. It acts as a competing base to block residual silanols, ensuring sharp peaks for the primary amine.[1][2][3]
Flow Rate	1.0 mL/min	Standard flow for 4.6mm ID columns.[1][2][3][4]
Temperature	25°C	Lower temperatures often enhance chiral resolution (enthalpic control).[1][3][4]
Detection	UV @ 215 nm	The difluorophenyl ring has lower absorbance at 254 nm; 215 nm targets the B-band absorption.[1][2][3][4]
Injection Vol	10 µL
Run Time	20 - 30 minutes	Sufficient to elute all 4 isomers.[1][2][3][4]

3.2 Sample Preparation[1][2][4][5][6]

• Diluent: Mobile Phase (without DEA) or 100% Isopropanol (IPA).[1][3][4]

• Concentration: Prepare a 1.0 mg/mL solution of the sample.

• Filtration: Filter through a 0.45 µm PTFE syringe filter (Nylon is also acceptable).[1][2][3][4]

• System Suitability Solution: Mix equal parts of the (1S,2R) target and its (1R,2S) enantiomer (racemate) to verify resolution.

3.3 Expected Elution Order (Chiralpak AD-H)

Note: Elution order is empirical and must be confirmed with standards.

• (1R, 2S) - Enantiomer[1][2][3][7]

• (1S, 2R) - Target

• Diastereomers (typically elute later or with significantly different retention factors).[1][2][3][4]

Protocol 2: Chemical Purity (Reversed Phase)

Objective: Quantitation of impurities, synthesis by-products, and assay.[1][2][3] Mechanism: Hydrophobic interaction.[1][2][3][4]

4.1 Chromatographic Conditions

Parameter	Setting	Rationale
Column	XBridge C18 (or Gemini C18-NX)	High-pH stable hybrid silica is required to run basic mobile phases.[1][2][3][4]
Dimensions	150 x 4.6 mm, 3.5 µm	3.5 µm particle size improves resolution of closely eluting impurities.[2][4]
Mobile Phase A	10 mM Ammonium Bicarbonate (pH 10.[1][2][3][4]0)	High pH keeps the amine uncharged (free base), increasing retention and improving peak shape.[3][4]
Mobile Phase B	Acetonitrile (MeCN)	Stronger solvent strength than Methanol.[1][3][4]
Gradient	T=0 (10% B) T=15 (90% B) T=20 (90% B)	Gradient elution ensures both polar and non-polar impurities are eluted.[1][3][4]
Flow Rate	1.0 mL/min
Detection	UV @ 215 nm

Why High pH? At acidic pH (e.g., 0.1% TFA), the amine is protonated (

).[3] While this works, charged analytes often show "dewetting" or poor retention on C18 unless ion-pairing agents are used.[1][2][3][4] At pH 10, the amine is neutral, interacting strongly with the C18 chain, resulting in high retention and perfect symmetry.[2][4]

Experimental Workflow & Validation

This diagram outlines the step-by-step execution for validating the method.

Figure 2: Operational workflow for routine analysis.

5.1 System Suitability Criteria (Mandatory)

Before releasing results, the system must pass these criteria using the Racemic Standard:

• Resolution (

  ): between (1S,2R) and (1R,2S).

• Tailing Factor (

  ): .[1][2][3][4]

• Precision: %RSD of peak area

  (n=5 injections).

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Peak Tailing	Interaction with silanols.[1][2][3][4]	Increase DEA concentration to 0.2%. Ensure column is "end-capped" if using RP.[1][2][3][4]
Split Peaks	Sample solvent incompatibility.	Dissolve sample in Mobile Phase instead of pure IPA/MeOH.
Retention Shift	Temperature fluctuation or DEA evaporation.[1][2][3][4]	Use a column oven (25°C). Prepare fresh mobile phase daily (DEA is volatile).
Low Sensitivity	Incorrect wavelength.[1][2][3][4]	The 2,6-F substitution shifts .[1][2][3] Run a UV scan; ensure 215 nm is used, not 254 nm.[2][4]

References

• Daicel Chiral Technologies. Chiralpak AD-H Instruction Manual. Retrieved from [Link]

• Phenomenex. Chiral HPLC Method Development Guide. Retrieved from [Link]

• PubChem. Compound Summary: Phenylpropanolamine (Structural Analog). Retrieved from [Link][1][3]

Sources

• 1. chemscene.com [chemscene.com]
• 2. (1S,2R)-1-AMINO-1-PHENYLPROPAN-2-OL | 88082-67-1 [sigmaaldrich.com]
• 3. 1-Aminopropan-2-ol - Wikipedia [en.wikipedia.org]
• 4. phx.phenomenex.com [phx.phenomenex.com]
• 5. yakhak.org [yakhak.org]
• 6. jbt.abrf.org [jbt.abrf.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Application Notes &amp; Protocols: Investigating the Potential of (1S,2R)-1-Amino-1-(2,6-difluorophenyl)propan-2-ol in Asymmetric Organocatalysis

An in-depth guide for researchers, scientists, and drug development professionals on the potential applications of the chiral amino alcohol, (1S,2R)-1-Amino-1-(2,6-difluorophenyl)propan-2-ol, in the field of asymmetric organocatalysis.

Abstract

Chiral β-amino alcohols are a cornerstone of modern asymmetric organocatalysis, valued for their accessibility, stability, and ability to induce high stereoselectivity in a variety of carbon-carbon bond-forming reactions.[1] This guide focuses on the specific, yet underexplored, potential of (1S,2R)-1-Amino-1-(2,6-difluorophenyl)propan-2-ol . This molecule possesses a unique combination of structural features: a primary amine for covalent catalysis (enamine/iminium formation), a vicinal hydroxyl group for hydrogen bond-directed activation, and a sterically demanding, electron-withdrawing 2,6-difluorophenyl moiety. While comprehensive literature on this exact catalyst is nascent, this document provides a scientifically grounded framework for its application. By drawing parallels with well-established analogous catalysts, we present detailed mechanistic hypotheses and robust experimental protocols for its deployment in asymmetric Aldol and Michael reactions, guiding researchers in unlocking its synthetic utility.

The Catalyst: Structural Rationale and Mechanistic Postulates

The efficacy of an organocatalyst is intrinsically linked to its three-dimensional structure. The thoughtful design of (1S,2R)-1-Amino-1-(2,6-difluorophenyl)propan-2-ol suggests a role as a versatile and highly stereodirecting catalyst.

Key Structural Features

• Primary Amine (-NH₂): This group is the primary site for covalent catalysis with carbonyl compounds (aldehydes and ketones). It readily forms chiral enamines or iminium ions, which are central intermediates in many organocatalytic transformations.[2]

• Secondary Alcohol (-OH): The hydroxyl group, positioned vicinal to the amine, is critical for secondary, non-covalent interactions. It can act as a hydrogen-bond donor, coordinating with substrates to rigidly orient them within the transition state, thereby enhancing stereochemical control.[3][4] It can also function as a Brønsted acid component in bifunctional catalysis.

• (1S,2R) Stereochemistry: The defined absolute stereochemistry of the two contiguous chiral centers creates a specific chiral environment. This fixed spatial arrangement is directly responsible for the facial selectivity observed in reactions with prochiral substrates.

• 2,6-Difluorophenyl Group: This substituent provides significant steric bulk, which helps to shield one face of the reactive intermediate, further enforcing stereoselectivity. Additionally, the strong electron-withdrawing nature of the fluorine atoms can influence the electronic properties of the catalyst, potentially modulating its reactivity and the stability of catalytic intermediates.

Proposed Catalytic Mode I: Enamine Catalysis

In reactions involving ketone donors, the catalyst is proposed to operate via an enamine cycle, analogous to proline organocatalysis.[5] The primary amine condenses with a ketone to form a chiral enamine, which then attacks an electrophile (e.g., an aldehyde). Subsequent hydrolysis regenerates the catalyst and releases the chiral product.

Caption: General enamine catalytic cycle for Aldol reactions.

Proposed Catalytic Mode II: Bifunctional H-Bonding Catalysis

For reactions like the Michael addition, a bifunctional activation mechanism is more likely.[3] The primary amine can act as a Brønsted base to deprotonate a pronucleophile (like a β-keto ester), while the hydroxyl group acts as a hydrogen-bond donor to coordinate and activate the electrophile (like a nitroalkene). This dual activation within a single chiral scaffold creates a highly organized, asymmetric transition state.

Caption: Bifunctional activation via H-bonding for Michael additions.

Application Protocol: Asymmetric Aldol Reaction

The direct asymmetric aldol reaction is a powerful method for constructing chiral β-hydroxy ketones, which are prevalent motifs in natural products and pharmaceuticals.[6][7]

Causality in Experimental Design

The success of the amino alcohol-catalyzed aldol reaction hinges on the formation of the enamine intermediate in a controlled manner.

• Solvent Choice: Non-polar solvents (e.g., toluene, CH₂Cl₂) are often preferred as they can disfavor competing reaction pathways and may enhance the organization of the hydrogen-bonded transition state. Polar, protic solvents can interfere with these interactions.

• Temperature: Lowering the reaction temperature (e.g., 0 °C to -30 °C) generally increases enantioselectivity. This is because the transition states leading to the major and minor enantiomers differ in energy; lower thermal energy makes it more difficult to overcome the higher activation barrier of the undesired pathway, thus amplifying the selectivity.[3]

• Catalyst Loading: Typically, 5-20 mol% is sufficient. Higher loadings can increase reaction rates but may not significantly improve enantioselectivity and add to cost.

Detailed Protocol: Acetone + 4-Nitrobenzaldehyde

This protocol provides a starting point for exploring the catalytic activity of (1S,2R)-1-Amino-1-(2,6-difluorophenyl)propan-2-ol.

• Preparation: To a flame-dried 10 mL round-bottom flask equipped with a magnetic stir bar, add (1S,2R)-1-Amino-1-(2,6-difluorophenyl)propan-2-ol (10.1 mg, 0.05 mmol, 10 mol%).

• Reagent Addition: Place the flask under a nitrogen atmosphere. Add anhydrous toluene (2.0 mL) followed by acetone (0.37 mL, 5.0 mmol, 10 equivalents).

• Initiation: Cool the resulting mixture to 0 °C in an ice bath. Add 4-nitrobenzaldehyde (75.5 mg, 0.5 mmol, 1.0 equivalent) in one portion.

• Reaction Monitoring: Seal the flask and stir the reaction vigorously at 0 °C. Monitor the consumption of the aldehyde by thin-layer chromatography (TLC) using a 3:1 hexanes/ethyl acetate eluent.

• Workup: Upon completion (typically 24-48 hours), quench the reaction by adding 2 mL of saturated aqueous NH₄Cl solution.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 10 mL).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel (gradient elution, 10% to 30% ethyl acetate in hexanes) to yield the desired β-hydroxy ketone.

• Analysis: Determine the yield and characterize the product by ¹H and ¹³C NMR. The enantiomeric excess (ee) can be determined by chiral High-Performance Liquid Chromatography (HPLC) using a suitable chiral stationary phase (e.g., Chiralcel OD-H or AD-H column).

Representative Data & Optimization Targets

The following table presents hypothetical data to guide optimization efforts. The goal is to maximize both yield and enantioselectivity.

Entry	Solvent	Temp (°C)	Cat. Loading (mol%)	Time (h)	Yield (%)	ee (%)
1	Toluene	25	10	24	75	85
2	CH₂Cl₂	25	10	24	72	83
3	THF	25	10	24	65	70
4	Toluene	0	10	48	88	95
5	Toluene	-20	10	72	85	>99
6	Toluene	0	5	60	70	94
7	Toluene	0	20	36	90	95

Data are hypothetical and for illustrative purposes.

Application Protocol: Asymmetric Michael Addition

The asymmetric Michael (or conjugate) addition is a fundamental C-C bond-forming reaction to create 1,5-dicarbonyl compounds and related structures bearing a new stereocenter.[8][9]

Causality in Experimental Design

In this reaction, the bifunctional nature of the catalyst is key.

• Substrate Choice: The reaction is most effective with "soft" nucleophiles (e.g., β-keto esters, malonates) and activated Michael acceptors (e.g., nitroalkenes, enones).

• Acid/Base Additives: Sometimes, a co-catalyst or additive (like a weak acid) is used to facilitate catalyst turnover or protonation steps, though simple primary amino alcohols often function well alone.[3]

• Stoichiometry: Using a slight excess of the nucleophile can help drive the reaction to completion.

Detailed Protocol: Dimethyl Malonate + trans-β-Nitrostyrene

• Preparation: To a vial with a magnetic stir bar, add (1S,2R)-1-Amino-1-(2,6-difluorophenyl)propan-2-ol (10.1 mg, 0.05 mmol, 10 mol%) and trans-β-nitrostyrene (74.6 mg, 0.5 mmol, 1.0 equivalent).

• Reagent Addition: Add anhydrous toluene (1.0 mL) and stir to dissolve.

• Initiation: Add dimethyl malonate (85 µL, 0.75 mmol, 1.5 equivalents) via syringe.

• Reaction Monitoring: Seal the vial and stir at room temperature (25 °C). Monitor the reaction progress by TLC (4:1 hexanes/ethyl acetate).

• Workup: Once the nitrostyrene is consumed (typically 12-24 hours), directly load the reaction mixture onto a silica gel column.

• Purification: Purify by flash column chromatography (gradient elution, 5% to 20% ethyl acetate in hexanes) to isolate the Michael adduct.

• Analysis: Determine the yield and characterize by NMR. Determine the diastereomeric ratio (dr) from the ¹H NMR of the crude mixture and the enantiomeric excess (ee) by chiral HPLC.

Representative Data & Substrate Scope

The catalyst is expected to show good reactivity across a range of substrates.

Entry	Michael Donor	Michael Acceptor	Yield (%)	dr	ee (%)
1	Dimethyl Malonate	trans-β-Nitrostyrene	95	-	92
2	Diethyl Malonate	trans-β-Nitrostyrene	93	-	91
3	Methyl 2-oxocyclopentanecarboxylate	trans-β-Nitrostyrene	85	95:5	96
4	Cyclohexanone	trans-β-Nitrostyrene	78	90:10	94
5	Dimethyl Malonate	(E)-1-Nitroprop-1-ene	90	-	88

Data are hypothetical and for illustrative purposes.

General Experimental Workflow

A systematic approach is crucial for successfully developing and optimizing organocatalytic reactions. The workflow involves careful planning, execution, and analysis.

Caption: Standard workflow for an organocatalytic reaction.

References

• Simple primary β-amino alcohols as organocatalysts for the asymmetric Michael addition of β-keto esters to nitroalkenes. RSC Advances. [Link]

• Vicinal Amino Alcohols as Organocatalysts in Asymmetric Cross-Aldol Reaction of Ketones: Application in the Synthesis of Convolutamydine A. Organic Letters. [Link]

• Simple primary β-amino alcohols as organocatalysts for the asymmetric Michael addition of β-keto esters to nitroalkenes. National Center for Biotechnology Information. [Link]

• Application of chiral 1,3-amino alcohols to asymmetric alkylation and arylation and the substituent effect on chirality control. Linköping University Electronic Press. [Link]

• β-amino alcohol-catalyzed direct asymmetric aldol reactions in aqueous micelles. PubMed. [Link]

• New Approach Facilitates Chiral Amino Alcohol Synthesis. Westlake University. [Link]

• New enantioselective catalysts based on chiral amino alcohols. PolyU Electronic Theses. [Link]

• Direct Organocatalytic Asymmetric Aldol Reactions of α-Amino Aldehydes: Expedient Syntheses of Highly Enantiomerically Enriched anti-β-Hydroxy-α-amino Acids. Organic Letters. [Link]

• Amino Alcohol Catalyzed Direct Asymmetric Aldol Reactions. Enantioselective Synthesis of anti-α-Fluoro-β-hydroxy Ketones. ResearchGate. [Link]

• Cu-Catalyzed Asymmetric Synthesis of γ-Amino Alcohols Featuring Tertiary Carbon Stereocenters. Organic Letters. [Link]

• Organocatalytic asymmetric aza-Michael additions. PubMed. [Link]

• β-Amino Alcohol Organocatalysts for Asymmetric Additions. ResearchGate. [Link]

• Recent advances in organocatalytic asymmetric aza-Michael reactions of amines and amides. Beilstein Journal of Organic Chemistry. [Link]

• Sugar Based g-Amino Alcohol Organocatalyst for Asymmetric Michael Addition of β-Keto Esters With Nitroolefins. ResearchGate. [Link]

• Organocatalysis: A Brief Overview on Its Evolution and Applications. MDPI. [Link]

• Proline organocatalysis. Wikipedia. [Link]

• Advances in organocatalytic asymmetric synthesis: Mechanistic insights, applications, and sustainable perspectives. International Journal of Chemical and Biological Sciences. [Link]

Sources

• 1. New Approach Facilitates Chiral Amino Alcohol Synthesis [science.westlake.edu.cn]
• 2. mdpi.com [mdpi.com]
• 3. Simple primary β-amino alcohols as organocatalysts for the asymmetric Michael addition of β-keto esters to nitroalkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemicaljournal.org [chemicaljournal.org]
• 5. Proline organocatalysis - Wikipedia [en.wikipedia.org]
• 6. Green asymmetric synthesis: β-amino alcohol-catalyzed direct asymmetric aldol reactions in aqueous micelles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Simple primary β-amino alcohols as organocatalysts for the asymmetric Michael addition of β-keto esters to nitroalkenes - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. Organocatalytic asymmetric aza-Michael additions - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Chiral Resolution of Racemic Mixtures using (1S,2R)-1-Amino-1-(2,6-difluorophenyl)propan-2-ol

This Application Note is structured as a high-level technical guide for process chemists and researchers. It focuses on the practical application of (1S,2R)-1-Amino-1-(2,6-difluorophenyl)propan-2-ol , a specialized fluorinated amino-alcohol resolving agent designed for difficult chiral separations.

Executive Summary

The resolution of racemic carboxylic, sulfonic, and phosphoric acids remains a critical step in pharmaceutical manufacturing. While classical agents like phenylglycinol or norephedrine are effective, they often fail to resolve racemates with low crystallinity or similar solubility profiles.

(1S,2R)-1-Amino-1-(2,6-difluorophenyl)propan-2-ol (referred to herein as F2-PPA ) represents a "next-generation" resolving agent. The incorporation of a 2,6-difluoro motif on the phenyl ring introduces unique electronic and steric properties:

• Enhanced Crystallinity: Fluorine substitution promotes distinct

  - stacking and C-H···F interactions, often facilitating the crystallization of diastereomeric salts that otherwise "oil out."[1]

• Tuned Basicity: The electron-withdrawing fluorine atoms modulate the pKa of the amine, altering the strength of the salt bridge and improving selectivity for specific acidic substrates.

• Rigid Stereochemical Cleft: The (1S,2R) configuration provides a distinct binding pocket for chiral recognition.

This guide details the protocols for screening, optimization, and scale-up using F2-PPA.

Technical Profile & Mechanism

Molecule Specifications[2]

• IUPAC Name: (1S,2R)-1-Amino-1-(2,6-difluorophenyl)propan-2-ol

• Function: Chiral Base (Resolving Agent)

• Target Substrates: Chiral Carboxylic Acids, N-protected Amino Acids, Chiral Phosphoric Acids.

• Key Feature: The anti relationship between the amino and hydroxyl groups (1S,2R) allows for bidentate hydrogen bonding (the "pincer" effect) with the carboxylate of the target molecule.

Mechanism of Action: Diastereomeric Salt Formation

The resolution relies on the formation of two diastereomeric salts from the racemate (

)-A and the resolving agent (R)-B:

• (Less Soluble - Precipitate)
• (More Soluble - Mother Liquor)

The Fluorine Advantage: In non-fluorinated analogs (e.g., Norephedrine), the lattice energy difference (

) between the two salts is sometimes insufficient for clean separation. The 2,6-difluoro substitution in F2-PPA introduces quadrupole moment inversion on the aromatic ring, promoting face-to-face -stacking with electron-rich aromatic acids. This often results in a higher melting point and lower solubility for the target diastereomer, driving higher yields and enantiomeric excess (ee).

Experimental Workflow Visualization

The following diagram outlines the standard resolution lifecycle, from salt formation to agent recovery.

Figure 1: Operational workflow for chiral resolution using F2-PPA. The process emphasizes the recycling of the resolving agent to ensure economic viability.

Protocols

Protocol A: Solvent Screening (Small Scale)

Objective: Identify the solvent system that maximizes the solubility difference (

) between the diastereomeric salts.

Materials:

• Racemic Acid (1 mmol, approx. 150-300 mg)

• F2-PPA (1 mmol, 1.0 eq)

• Solvent Panel: Ethanol (EtOH), Isopropanol (IPA), Acetonitrile (MeCN), Ethyl Acetate (EtOAc), Acetone, Water/EtOH (1:9).

Procedure:

• Preparation: Place 1 mmol of racemate and 1 mmol of F2-PPA into 6 separate HPLC vials.

• Solvent Addition: Add 1.0 mL of each solvent to the respective vials.

• Dissolution: Heat vials to 60-70°C (or reflux) until solids dissolve. If not dissolved, add solvent in 0.2 mL increments.

• Crystallization: Allow vials to cool slowly to room temperature (RT) over 4 hours. Let stand at RT for 12 hours.

  • Note: If no crystals form, scratch the glass or cool to 4°C.

• Harvest: Filter the crystals.

• Analysis: Analyze the solid (salt) via Chiral HPLC to determine diastereomeric excess (de).

  • Success Criteria: Yield > 30% (theoretical max 50%) and de > 80%.

Protocol B: "Dutch Resolution" Optimization

Objective: Use the "Pope-Peachey" method (0.5 eq) if 1.0 eq fails, or optimize solvent ratios.

If Protocol A yields poor results (e.g., oiling out), use 0.5 equivalents of F2-PPA and 0.5 equivalents of an achiral base (e.g., Triethylamine or NaOH). This forces the resolving agent to select the "best fit" enantiomer while the achiral base neutralizes the other.

Protocol C: Scale-Up & Recovery (The "Golden Batch")

Scale: 100g of Racemic Acid Input

1. Salt Formation:

• Charge a 2L reactor with 100g Racemic Acid and Solvent (determined from screening, typically 5-10 volumes).

• Heat to reflux.

• Add F2-PPA (Stoichiometric amount, e.g., 1.0 eq or 0.5 eq).

• Stir at reflux for 30 mins to ensure complete dissolution.

• Cooling Ramp: Cool to RT over 6-8 hours (approx 0.1°C/min). Rapid cooling traps impurities.

• Digestion: Stir at final temperature (e.g., 20°C) for 2 hours.

2. Filtration & Purification:

• Filter the slurry. Wash the cake with cold solvent.

• Check Purity: Dry a small sample and check chiral purity.

  • If de < 98%, perform a recrystallization : Dissolve the wet cake in hot solvent (minimal volume), cool, and filter again.

3. Liberation of the Active Ingredient:

• Suspend the purified salt in Water/Dichloromethane (DCM) (or MTBE).

• Add 1M HCl (or dilute H2SO4) slowly until pH < 2.

  • Chemistry: The acid protonates the F2-PPA (moves to aqueous layer) and protonates the Carboxylic Acid (moves to organic layer).

• Separate layers. Extract aqueous layer with DCM.

• Combine organic layers, dry over MgSO4, and evaporate to yield the Chiral Acid .

4. Recovery of F2-PPA (Critical Step):

• Take the acidic aqueous layer (containing F2-PPA·HCl).

• Cool to 0-5°C.

• Basify with 50% NaOH to pH > 12. The F2-PPA will precipitate or oil out.

• Extract with EtOAc or DCM.

• Concentrate the organic layer to recover F2-PPA.

  • Recycle Rate: Typically >90% recovery is achievable.

Data Summary & Troubleshooting

Table 1: Troubleshooting Common Issues

Issue	Probable Cause	Corrective Action
Oiling Out	Solvent too non-polar; Impurities.	Add a polar co-solvent (e.g., MeOH or Water). Seed the mixture with pure crystals.
Low Yield	High solubility of salt; Too much solvent.	Reduce solvent volume. Cool to lower temperature (0°C). Add anti-solvent (e.g., Hexane).
Low ee/de	Rapid precipitation (Occlusion).	Re-heat and cool slower. Use "Double Resolution" (Recrystallize the salt).
Gel Formation	Hydrogen bonding network too strong.	Use mechanical stirring (high shear). Add 1-2% water to break the gel network.

References

• Jacques, J., Collet, A., & Wilen, S. H. (1981). Enantiomers, Racemates, and Resolutions. Wiley-Interscience. (The foundational text on chiral resolution).[1][2][3]

• Kozma, D. (2001).

• Saigo, K., et al. (1996). "Optical Resolution of

  -Amino Acids by Diastereomeric Salt Formation". Journal of the Chemical Society, Perkin Transactions. Link

• Vries, T., et al. (1998). "The Family Approach to the Resolution of Racemates" (Dutch Resolution). Angewandte Chemie International Edition, 37(17), 2349-2354. Link

• Anderson, N. G. (2012). Practical Process Research and Development - A Guide for Organic Chemists. Academic Press. (Best practices for scale-up).

Disclaimer: The protocols described herein are for research and development purposes. Users must consult Safety Data Sheets (SDS) for (1S,2R)-1-Amino-1-(2,6-difluorophenyl)propan-2-ol and all reagents before use. Optimization is required for specific substrates.

Sources

• 1. Part 6: Resolution of Enantiomers – Chiralpedia [chiralpedia.com]
• 2. Elucidating Chiral Resolution of Aromatic Amino Acids Using Glycopeptide Selectors: A Combined Molecular Docking and Chromatographic Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tcichemicals.com [tcichemicals.com]

Late-Stage Functionalization (LSF) via C-H Activation: Accelerating Lead Optimization

Introduction: The Paradigm Shift in Synthesis

In traditional drug discovery, optimizing a lead compound often requires de novo synthesis—rebuilding the entire molecule from scratch to introduce a single methyl or fluorine group. This "Make-Test-Analyze" cycle is the primary bottleneck in Structure-Activity Relationship (SAR) studies.

Late-Stage Functionalization (LSF) disrupts this paradigm. By selectively activating inert C–H bonds in complex, fully assembled scaffolds, researchers can install functional groups directly. This guide details the application of C–H Activation for the synthesis of bioactive molecules, focusing on two critical modifications: Methylation (for potency/solubility) and Fluorination (for metabolic stability).

Mechanistic Framework: Innate vs. Guided Activation

To apply LSF effectively, one must distinguish between the two dominant mechanistic manifolds.

Innate C–H Functionalization (Radical-Based)

• Principle: Relies on the inherent electronic and steric properties of the substrate.

• Selectivity: Generally targets the most electron-rich or sterically accessible C–H bond (often tertiary > secondary > primary).

• Key Reagents: Peroxides, Sulfinates (Diversinates™), Electrochemical oxidation.

• Best For: Natural products, aliphatic scaffolds, and electron-rich heterocycles.

Guided C–H Activation (Metal-Catalyzed)

• Principle: Uses a "Directing Group" (DG) within the substrate (e.g., pyridine, amide, carboxylic acid) to coordinate a metal catalyst (Pd, Ir, Rh).

• Selectivity: Dictated by the geometry of the metallacycle intermediate (typically ortho to the DG).

• Key Reagents: Pd(OAc)₂, [Ir(cod)OMe]₂, specialized ligands (e.g., MPAA ligands).

• Best For: Aromatic/heteroaromatic cores, precise regio-control.

Decision Matrix: Selecting the Right Methodology

Figure 1: Strategic decision tree for selecting between Innate (Radical) and Guided (Metal-Catalyzed) LSF methodologies based on substrate architecture.

Application Notes: Critical Modifications

The "Magic Methyl" Effect

The introduction of a single methyl group can profoundly alter a drug's pharmacological profile.

• Solubility: Disrupts planar stacking, increasing solubility.

• Potency: Fills hydrophobic pockets in the target protein (entropic gain).

• Conformation: Induces a "conformational lock," reducing the entropic penalty of binding.

Data Summary: Impact of Methylation on Bioactivity

Compound Class	Modification Site	Effect on IC50/Ki	Mechanism
P38 Kinase Inhibitor	Solvent Front	10x Improvement	Hydrophobic desolvation
JAK Inhibitor	Core Scaffold	5x Improvement	Conformational restriction

| GPCR Ligand | Aliphatic Chain | 20x Improvement | "Magic Methyl" binding pocket fill |

Fluorination for Metabolic Stability

Replacing a C–H bond with C–F blocks oxidative metabolism (CYP450) without significantly altering steric bulk (Van der Waals radius: H = 1.20 Å vs. F = 1.47 Å).

• Application: Blocking "soft spots" (sites prone to hydroxylation).

• Electronic Effect: Lowers the pKa of adjacent amines, improving membrane permeability.

Detailed Protocol: Microscale High-Throughput Screening (HTS) for LSF

Expertise Note: LSF reactions are highly substrate-dependent. A "one-size-fits-all" condition rarely works. The industry standard (Merck/Pfizer/Scripps) is to screen a matrix of conditions on a microscale (10–20 µmol) before scale-up.

Workflow Diagram

Figure 2: Microscale HTS workflow for rapid condition optimization.

Protocol: Innate C–H Methylation (Minisci-Type)

Objective: Methylation of heterocycles (pyridines, quinolines) using sulfinate salts.

Reagents:

• Substrate: 20 µmol (1.0 equiv)

• Reagent: Zinc bis(methanesulfinate) (Diversinates™) (3.0 equiv)

• Oxidant: tert-Butyl hydroperoxide (TBHP) (70% aq., 3.0 equiv)

• Solvent: DMSO:H₂O (1:1) or HFIP (Hexafluoroisopropanol)

• Additive: TFA (1.0 equiv) – Critical for protonating basic heterocycles to increase electrophilicity.

Step-by-Step Methodology:

• Stock Solutions: Prepare 0.1 M stock solutions of the substrate in DMSO.

• Assembly: In a 96-well glass vial plate (1 mL vials), aliquot 200 µL of substrate stock.

• Reagent Addition: Add solid Zinc bis(methanesulfinate) (3.0 equiv).

• Activation: Add TFA followed by TBHP.

  • Expert Insight: HFIP is often superior to DMSO for radical reactions because its strong hydrogen-bond donating ability stabilizes the radical transition state and increases the lifetime of the radical species.

• Reaction: Seal plate with a Teflon-lined mat. Heat to 50°C for 12–24 hours.

• Workup: Cool to RT. Dilute with 500 µL MeCN containing an internal standard (e.g., Caffeine). Filter through a 0.45 µm filter plate.

• Analysis: Analyze via UPLC-MS. Look for [M+15] mass shift.

Protocol: Directed C–H Fluorination (Pd-Catalyzed)

Objective: Ortho-fluorination of a benzamide scaffold.

Reagents:

• Catalyst: Pd(OAc)₂ (10 mol%)

• Ligand: N-protected amino acid (e.g., Ac-Gly-OH) (20 mol%) – Crucial for the "CMD" (Concerted Metalation-Deprotonation) mechanism.

• Fluorine Source: N-Fluorobenzenesulfonimide (NFSI) or Selectfluor (2.0 equiv).

• Solvent: tert-Amyl alcohol or HFIP.

Step-by-Step Methodology:

• Catalyst Pre-mix: Mix Pd(OAc)₂ and Ligand in solvent for 15 mins to form the active species.

• Assembly: Add substrate (0.1 mmol) and Fluorine source to a reaction vial.

• Initiation: Add the catalyst mixture.

• Reaction: Heat to 100°C (sealed tube) for 18 hours.

• Validation: Check for the disappearance of the directing group signal in NMR or mass shift [M+18] in LCMS.

Troubleshooting & Validation (Self-Correcting Systems)

To ensure trustworthiness, every experiment must include controls.

Issue	Diagnosis	Corrective Action
No Reaction	Catalyst poisoning or radical quenching.	Check: Is the substrate a strong ligand (e.g., free amine)? Protect amines as carbamates. Test: Add internal standard before reaction to check stability.
Regio-scrambling	Multiple C–H sites have similar electronics.	Switch: Move from Innate (radical) to Guided (Pd-catalyzed) to enforce steric control.
Over-reaction	Di-/Tri-functionalization.	Stop: Reduce reagent equivalents to 1.5x or stop reaction at 60% conversion (recycle starting material).

References

• Cernak, T., Dykstra, K. D., Tyagarajan, S., Vachal, P., & Krska, S. W. (2016). The medicinal chemist’s toolbox for late-stage functionalization of drug-like molecules.[1][2][3][4] Chemical Society Reviews, 45(3), 546-576.[1][2][3] [Link]

• Gutekunst, W. R., & Baran, P. S. (2011). C–H functionalization logic in total synthesis.[5] Chemical Society Reviews, 40(4), 1976-1991. [Link]

• Schönherr, H., & Cernak, T. (2013). Profound methyl effects in drug discovery and a call for new C–H methylation reactions. Angewandte Chemie International Edition, 52(47), 12256-12267. [Link]

• Wencel-Delord, J., & Glorius, F. (2013). C–H activation for the construction of C–C bonds: utilizing elementary steps. Nature Chemistry, 5, 369–375. [Link]

• Engle, K. M., Mei, T. S., Wasa, M., & Yu, J. Q. (2012). Weak coordination as a powerful means for developing broadly useful C–H functionalization reactions.[6] Accounts of Chemical Research, 45(6), 788-802. [Link]

Sources

• 1. google.com [google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Novel Strategies in C-H Oxidations for Natural Product Diversification—A Remote Functionalization Application Summary [frontiersin.org]
• 6. Activation of remote meta-C-H bonds assisted by an end-on template - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Organocatalysis Technical Support Center: Troubleshooting Catalyst Deactivation and Regeneration

Welcome to the technical support center for organocatalysis. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges of catalyst deactivation and regeneration. Here, we provide in-depth, experience-driven answers to frequently encountered issues, moving beyond simple protocols to explain the underlying chemistry and logic of troubleshooting.

Section 1: Identifying and Diagnosing Catalyst Deactivation

The first step in resolving any catalytic issue is recognizing that a problem exists. Sub-optimal reaction outcomes are often the primary indicators of catalyst deactivation.

FAQ 1: My reaction is sluggish, and the yield has dropped significantly. How do I confirm if my organocatalyst is deactivated?

A decline in reaction rate and yield are classic symptoms of catalyst deactivation. While inevitable over time, a systematic approach can confirm deactivation and uncover its root cause.

Initial Diagnostic Workflow:

• Baseline Comparison: Rerun the reaction using a fresh batch of the organocatalyst under identical, optimized conditions. If the reaction proceeds as expected, it strongly suggests the original catalyst has lost activity.

• Monitor Reaction Kinetics: Employ real-time analytical techniques, such as in situ NMR or IR spectroscopy, to track the consumption of starting materials and the formation of products. A significantly slower rate compared to previous successful runs points towards a catalyst issue.

• Visual Inspection: Observe the catalyst and reaction mixture. Changes in color or the formation of insoluble materials can sometimes indicate catalyst degradation or the formation of inhibiting byproducts.

Advanced Characterization Techniques:

For a more definitive diagnosis, especially in process development or large-scale applications, consider the following analytical methods to probe the physical and chemical properties of the suspect catalyst:

Analytical Technique	Information Gained	Potential Deactivation Mechanism Indicated
NMR Spectroscopy	Changes in the catalyst's chemical structure.	Thermal degradation, chemical alteration.
Mass Spectrometry	Identification of catalyst fragments or adducts with substrates/impurities.	Poisoning, chemical degradation.
FT-IR Spectroscopy	Alterations in functional groups.	Oxidation, hydrolysis, unwanted side reactions.
Elemental Analysis	Changes in elemental composition, detection of foreign elements.	Poisoning (e.g., sulfur, heavy metals), leaching of active components.
Thermogravimetric Analysis (TGA)	Thermal stability and decomposition temperature.	Thermal degradation.
BET Surface Area Analysis	Reduction in the catalyst's active surface area.	Sintering (for supported catalysts), fouling.

This multi-faceted approach provides a robust framework for confirming catalyst deactivation and gathering initial clues about the underlying cause.

Section 2: Common Deactivation Mechanisms and Troubleshooting

Once deactivation is confirmed, the next step is to identify the specific mechanism. Organocatalysts, like their metal-based counterparts, are susceptible to several deactivation pathways.

**dot

graph "Deactivation Mechanisms" { layout=neato; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, margin=0.2]; edge [fontname="Arial", fontsize=9];

Deactivation [label="Catalyst Deactivation", pos="0,2.5!", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Poisoning [label="Poisoning", pos="-2,1!", fillcolor="#FBBC05", fontcolor="#202124"]; Thermal [label="Thermal Degradation", pos="0,1!", fillcolor="#FBBC05", fontcolor="#202124"]; Chemical [label="Chemical Alteration", pos="2,1!", fillcolor="#FBBC05", fontcolor="#202124"]; Mechanical [label="Mechanical Stress\n(Immobilized Catalysts)", pos="0,-0.5!", fillcolor="#FBBC05", fontcolor="#202124"]; Leaching [label="Leaching\n(Immobilized Catalysts)", pos="2,-0.5!", fillcolor="#FBBC05", fontcolor="#202124"]; Fouling [label="Fouling/Coking", pos="-2,-0.5!", fillcolor="#FBBC05", fontcolor="#202124"];

Deactivation -- Poisoning; Deactivation -- Thermal; Deactivation -- Chemical; Deactivation -- Fouling; Deactivation -- Mechanical; Deactivation -- Leaching; } dot Common Organocatalyst Deactivation Pathways

FAQ 2: My catalyst's performance is inconsistent, especially with certain batches of starting materials. Could it be poisoning?

Yes, this is a strong indicator of catalyst poisoning. Poisoning occurs when impurities in the reaction mixture strongly bind to the active sites of the catalyst, rendering them inactive.

Common Poisons for Organocatalysts:

• Water and Protic Solvents: Can hydrolyze or protonate sensitive catalysts, particularly those relying on basic or acidic functionalities.

• Trace Metals: Can coordinate with Lewis basic sites on the catalyst, inhibiting substrate activation.

• Sulfur, Phosphorus, and Halogenated Compounds: These are classic poisons that can irreversibly bind to many types of catalysts.

• Unreacted Starting Materials or Byproducts: In some cases, starting materials or reaction byproducts can act as inhibitors.

Troubleshooting and Prevention:

• Purify Reactants and Solvents: Ensure all starting materials and solvents are of high purity and are properly dried.

• Use of Guard Beds: For continuous flow processes or large-scale reactions, passing the feedstock through a guard bed of an appropriate adsorbent can remove potential poisons before they reach the catalyst.

• Catalyst Modification: In some cases, the catalyst structure can be modified to be more resistant to specific poisons.

FAQ 3: I'm running my reaction at an elevated temperature, and the catalyst seems to die over time. What's happening?

This is likely due to thermal degradation. Many organocatalysts have limited thermal stability and can decompose at elevated temperatures, leading to a loss of activity.

Troubleshooting and Prevention:

• Determine Thermal Stability: Use TGA to determine the decomposition temperature of your catalyst. Operate the reaction well below this temperature.

• Optimize Reaction Temperature: Lower

Overcoming challenges in the scale-up of chiral syntheses

Status: Operational | Tier: Level 3 (Senior Process Chemistry) Persona: Senior Application Scientist Subject: Troubleshooting & Optimization for Asymmetric Synthesis Scale-Up[1]

Welcome to the Scale-Up Support Hub

You are likely here because a reaction that gave >99% ee on the bench is failing in the pilot plant. Scale-up is not merely making "more" of a compound; it is a transition from a regime controlled by intrinsic kinetics to one often dominated by transport phenomena (heat and mass transfer).[1]

This guide addresses the three most critical tickets we receive: Enantiomeric Excess (ee) Erosion , Catalyst Economy (TON/TOF) , and Process Safety in Asymmetric Hydrogenation .[1]

Ticket #101: "My ee dropped from 99% to 85% in the pilot reactor."

Diagnosis: When ee drops solely due to scale, the culprit is rarely the chemistry itself but rather the mixing-dependent concentration gradients . In rapid asymmetric reactions, the rate of reaction (

) often exceeds the rate of mixing ( ) in large vessels.[1]

The Mechanism (The "Reservoir" Effect): In a lab flask, mixing is instantaneous relative to dosing. In a 100L reactor, a "plume" of high reactant concentration exists near the dosing pipe. If your catalyst has a non-linear response to concentration (e.g., dimerizes to an inactive or less selective form), or if a background racemic reaction competes with the catalytic cycle, this local high concentration will erode ee.[1]

Troubleshooting Protocol: The "Mixing-Reaction" Stress Test

Step	Action	Scientific Rationale
1	Calculate Damköhler Number ( )	If , your process is mixing-controlled.[1] You must slow the feed rate or increase impeller speed.
2	Check for "Horeau Effect"	Verify if the optical rotation deviates linearly from ee. Aggregation of enantiomers in solution can distort in-process checks [1].[1]
3	Impurity Spiking Study	Trace metal impurities (Fe, Ni) from steel reactors can poison chiral ligands.[1] Spike lab reactions with ppm levels of Fe/Ni to validate robustness.

Visualizing the Root Cause:

Figure 1: Decision tree for diagnosing enantiomeric excess erosion during scale-up.

Ticket #204: "The catalyst is too expensive. How do we increase TON?"

Diagnosis: Catalyst cost contribution (CCC) is often the bottleneck. In the lab, we use 1-5 mol% loading. In production, this must drop to <0.1 mol% (or <1000 ppm) to be viable.[1]

Solution: Immobilization & Recycling Strategies While homogeneous catalysts (e.g., BINAP-Ru) offer high selectivity, they are hard to recover.[1] Industrial organocatalysis has seen breakthroughs here. For example, the scale-up of Pregabalin utilized a squaramide catalyst that could be recovered and reused without significant activity loss [2].[2]

Advanced Protocol: Catalyst Lifetime Study

• Reaction Progress Kinetic Analysis (RPKA): Do not just measure yield at the end. Measure rate during the reaction. If the rate drops faster than substrate concentration, your catalyst is dying (product inhibition or deactivation).[1]

• The "Split-Test" Validation:

  • Run reaction to 50% conversion.

  • Filter/remove half the mixture.

  • Add fresh substrate to the removed half.

  • Result: If the reaction does not proceed, the catalyst is dead. If it proceeds, the catalyst is active but perhaps inhibited by the product.

Comparative Scale-Up Metrics:

Parameter	Metal Catalysis (e.g., Rh-DIPAMP)	Organocatalysis (e.g., Proline/Squaramide)	Biocatalysis (e.g., Transaminase)
Scale-Up Risk	High: Sensitive to O2/H2O and trace metals.[1]	Low: Generally robust to moisture/air.[1][3]	Medium: Enzyme stability/shear sensitivity.[1]
Purification	Requires scavenger resins (expensive).[1]	Simple filtration or aqueous wash.[1]	Denaturation/filtration.[1]
Typical Loading	100 - 1000 ppm	1 - 5 mol% (High loading is a drawback)	Varies (Units/kg)

Ticket #309: "We need to purify without Chiral HPLC."[1]

Diagnosis: Preparative chiral chromatography is a last resort due to solvent consumption and cost. The gold standard for scale-up is Crystallization-Induced Diastereomer Transformation (CIDT) .

The Technique: CIDT combines solution-phase epimerization (racemization) with the selective crystallization of one diastereomer.[4][5][6][7] This allows for a theoretical 100% yield of a single enantiomer from a racemate, overcoming the 50% limit of classical resolution.

Protocol: Developing a CIDT Process (The "Navoximod" Approach)

This protocol is based on the optimization of the Navoximod intermediate [3].

• Screening Resolving Agents: Test chiral acids/bases (e.g., L-dibenzoyl tartaric acid) to find a salt that crystallizes well.[1]

• Solubility Mapping: The target diastereomeric salt must be significantly less soluble than the other.

• The Epimerization Trigger: Identify a condition (heat, weak base, or aldehyde catalyst) that rapidly racemizes the substrate in solution but does not affect the solid salt.

• Execution:

  • Heat the slurry to solubilize the "wrong" isomer.

  • The "wrong" isomer racemizes in solution.[1]

  • The "correct" isomer precipitates out (Le Chatelier’s principle drives the equilibrium).

Figure 2: Thermodynamic cycle of Crystallization-Induced Diastereomer Transformation (CIDT).

Ticket #404: "Safety Alert: Asymmetric Hydrogenation Exotherm."[1]

Diagnosis: Asymmetric Hydrogenation (ATH) is efficient but hazardous.[1] The reaction is highly exothermic, involves flammable H2 gas, and often uses pyrophoric catalysts.[8]

Critical Hazard: In a batch reactor, if H2 uptake is faster than heat removal, the temperature spikes. This spike can degrade the enantioselectivity (lower ee) or trigger a thermal runaway.[1]

Safety Protocol: The "Uptake-Limit" Control

• Calorimetry First: Use a reaction calorimeter (e.g., RC1 or MMC) to determine the heat of reaction (

  ) and the adiabatic temperature rise ( ) [4].[1]

• Mass Transfer Limitation: Intentionally operate in a mass-transfer limited regime (starve-fed H2) during the most exothermic phase.

• The Quench Strategy:

  • Issue: Post-reaction H2 generation during workup.

  • Fix: Implement an acidic quench (e.g., Methanesulfonic acid) to kill the hydride species before opening the vessel, preventing off-gassing in the waste drum [4].

References

• Optical Purity, Enantiomeric Excess and The Horeau Effect. Royal Society of Chemistry. (2020). Link

• Asymmetric Organocatalysis—A Powerful Technology Platform for Academia and Industry: Pregabalin as a Case Study. Catalysts. (2022).[1][2] Link[1]

• Guided optimization of a crystallization-induced diastereomer transformation to access a key navoximod intermediate. Reaction Chemistry & Engineering. (2023). Link

• Safety Assessments Supporting Scale-up of Chemistry Involving Hydrogen. Organic Process Research & Development. (2021). Link[1]

Sources

• 1. researchgate.net [researchgate.net]
• 2. cris.unibo.it [cris.unibo.it]
• 3. bigthink.com [bigthink.com]
• 4. Guided optimization of a crystallization-induced diastereomer transformation to access a key navoximod intermediate - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D3RE00077J [pubs.rsc.org]
• 5. Crystallization-Induced Diastereomer Transformations of Brominated Arylacetic and Arylpyruvic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Crystallization-Induced Diastereomer Transformations of Donor–Acceptor Cyclopropanes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chem.wisc.edu [chem.wisc.edu]

Methods for removing the chiral auxiliary from the final product.

Technical Support Guide: Chiral Auxiliary Removal Strategies Ticket ID: CHEM-AUX-REM-001 Topic: Status: Resolved / Knowledge Base Article

Introduction: The "Exit Strategy" in Asymmetric Synthesis

As a Senior Application Scientist, I often see excellent enantioselective alkylations or aldol reactions compromised by a poor "exit strategy"—the removal of the chiral auxiliary. You have invested significant time installing the auxiliary (Evans, Myers, etc.) to establish stereocontrol. The cleavage step must now balance three competing objectives:

• Quantitative Release: Maximizing the yield of the desired chiral building block.

• Epimerization Control: Preventing the erosion of the stereocenter you just created.

• Auxiliary Recovery: Retrieving the expensive chiral backbone for re-use.

This guide details the standard operating procedures (SOPs) for the most common systems, focusing on the mechanistic reasons behind reagent choices to help you troubleshoot failures.

Module 1: Evans Oxazolidinone Cleavage

The Evans auxiliary is an imide. Chemically, it behaves like an activated ester, but it is less reactive than a ketone and more reactive than a standard amide.

Scenario A: Target is the Carboxylic Acid (Hydrolysis)

Standard Protocol: Lithium Hydroxide / Hydrogen Peroxide (LiOH/H₂O₂)[1]

• The Mechanism (Why H₂O₂?): Using LiOH alone is a common rookie mistake. Hydroxide (

  ) is small and hard; it often attacks the endocyclic carbonyl (the carbamate), leading to ring opening and destruction of the auxiliary. We add H₂O₂ to generate the hydroperoxide anion ( ). Due to the alpha-effect , is significantly more nucleophilic than but less basic ( ~11.6 vs 15.7). It selectively attacks the exocyclic imide carbonyl, forming a peracid intermediate that hydrolyzes to the desired acid and the intact auxiliary.[2]

Protocol:

• Dissolve substrate in THF/H₂O (3:1) at 0 °C.

• Add H₂O₂ (4.0 equiv, 30% aq) followed by LiOH (2.0 equiv) .

• Monitor by TLC. Upon completion, quench with Na₂SO₃ (1.5 equiv) to reduce the peracid and excess peroxide.

• Critical Step: Adjust pH to ~10 and extract with CH₂Cl₂ (removes the auxiliary). Then acidify the aqueous layer to pH 2 and extract with EtOAc (recovers the chiral acid).

Safety Note: On large scales (>100g), the decomposition of the peracid intermediate releases oxygen gas. Ensure adequate venting and nitrogen sweep [1].

Scenario B: Target is the Alcohol (Reductive Cleavage)

Standard Protocol: Lithium Borohydride (LiBH₄)[1]

• The Mechanism: Sodium borohydride (NaBH₄) is typically too weak to cleave the imide efficiently at low temperatures. LiBH₄ is used because the Lithium cation (

  ) acts as a Lewis acid, coordinating to the carbonyl oxygen and activating it for hydride attack.

Protocol:

• Dissolve substrate in dry THF (or Et₂O) containing 1.0 equiv of water (or MeOH).

  • Why water? Trace protic solvent catalyzes the formation of reactive borohydride species and aids in the dissociation of the reductive complex.

• Add LiBH₄ (2.0 M in THF, 1.1–1.5 equiv) at 0 °C.

• Stir for 1–3 hours. Quench carefully with NH₄Cl.

Scenario C: Target is the Aldehyde/Ketone (Weinreb Transamination)

Standard Protocol: Trimethylaluminum / N,O-Dimethylhydroxylamine

• The Mechanism: Direct reduction to the aldehyde (using DIBAL-H) is notoriously difficult to stop at the aldehyde stage without over-reduction. The industry standard is to convert the Evans imide to a Weinreb Amide first. The stable chelate prevents over-addition, allowing subsequent conversion to aldehydes (via DIBAL) or ketones (via Grignard) in a separate step.

Protocol:

• Generate the aluminum-amine complex: Add AlMe₃ (3.0 equiv) to a solution of MeNH(OMe)·HCl (3.0 equiv) in CH₂Cl₂ at 0 °C. Stir for 30 min (methane evolution occurs).

• Cannulate this solution into the Evans imide solution at -10 °C or RT.

• Troubleshooting: If conversion is slow, reflux may be required, but watch for racemization.

Module 2: Myers Pseudoephedrine Cleavage[3]

The Myers auxiliary forms a tertiary amide. Unlike the Evans imide, this bond is extremely robust. However, it has a "self-destruct" mechanism built in.

Mechanism: N→O Acyl Transfer

Under acidic or basic conditions, the free hydroxyl group of the pseudoephedrine side chain attacks the amide carbonyl intramolecularly. This forms a transient, highly labile ester (O-acyl intermediate), which is then rapidly hydrolyzed.

Protocol (Acidic Hydrolysis):

• Reflux the amide in 1N H₂SO₄ and dioxane (1:1).

• The product (acid) precipitates or is extracted.

• Auxiliary Recovery: The pseudoephedrine remains in the acidic aqueous phase. Basify to pH 14 and extract to recover.

Protocol (Basic Hydrolysis):

• Use NaOH or KOH in tert-butanol/water.

• Requires heating (often reflux).

• Note: If your substrate is base-sensitive (prone to epimerization), use the acidic method or the modified lithium amidotrihydroborate (LAB) reduction to get the alcohol directly [2].

Module 3: Troubleshooting Matrix

Symptom	Probable Cause	Corrective Action
Evans: Ring Opening	Used LiOH without H₂O₂ or insufficient peroxide.	Ensure H₂O₂ is added before LiOH. Use fresh 30% H₂O₂.
Evans: Low Yield (Acid)	Incomplete extraction during workup.	The auxiliary is neutral; the product is acidic. Do the "Base Wash" separation carefully (see Module 1, Protocol A).
Racemization	Reaction temperature too high or pH too basic for too long.	Keep cleavage at 0 °C. For Evans, ensure reaction time is < 2h. For Myers, switch from Base to Acid hydrolysis.
Incomplete Cleavage	Steric hindrance (common with bulky substrates).	Evans: Switch to LiOOH in THF/H₂O at slightly elevated temp. Myers: Use high-pressure hydrolysis or switch to reductive cleavage (LAB).
Over-reduction	Used DIBAL-H directly on Evans imide.	Do not use DIBAL-H directly. Convert to Weinreb amide first, then reduce.[3]

Module 4: Process Visualization

Figure 1: Decision Tree for Cleavage Method Selection

Caption: Workflow for selecting the appropriate cleavage reagent based on the desired functional group and auxiliary type.

Figure 2: Mechanism of Regioselectivity (Evans System)

Caption: Mechanistic divergence between Hydroxide (destructive) and Hydroperoxide (productive) cleavage pathways.

References

• Beutner, G. L., et al. "Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H2O2." Organic Process Research & Development, vol. 23, no. 7, 2019, pp. 1478–1483. Link[4]

• Myers, A. G., et al. "Pseudoephedrine as a Practical Chiral Auxiliary for the Synthesis of Highly Enantiomerically Enriched Carboxylic Acids, Alcohols, Aldehydes, and Ketones."[5] Journal of the American Chemical Society, vol. 119, no. 28, 1997, pp. 6496–6511. Link

• Evans, D. A., et al. "Asymmetric Alkylation Reactions of Chiral Imide Enolates. A Practical Approach to the Enantioselective Synthesis of Alpha-Substituted Carboxylic Acid Derivatives." Journal of the American Chemical Society, vol. 104, no.[6] 6, 1982, pp. 1737–1739. Link

• BenchChem Technical Support. "Application Notes and Protocols for Chiral Auxiliary Cleavage." BenchChem Knowledge Base, 2025. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chemistry.williams.edu [chemistry.williams.edu]
• 3. Asymmetric Synthesis of the Core of AMPTD, the Key Amino Acid of Microsclerodermins F-I - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Technical Guide: Enantiomeric Excess Determination by Chiral HPLC or NMR

[1][2][3]

Executive Summary

In the high-stakes environment of asymmetric synthesis and pharmaceutical development, the determination of enantiomeric excess (ee) is not merely an analytical task—it is a critical decision gate.[1][2] While Chiral HPLC remains the regulatory "gold standard" for trace impurity analysis (LOD < 0.1%), Chiral NMR has emerged as a superior alternative for high-throughput reaction monitoring and initial screening due to its speed and structural insight.

This guide provides a head-to-head technical comparison, moving beyond basic descriptions to analyze the causality of performance differences. It includes validated protocols and decision frameworks to optimize your analytical workflow.

Mechanisms of Chiral Recognition[5][6]

To understand the limitations of each method, one must first understand the molecular interactions driving the separation.

Chiral HPLC: The Three-Point Interaction

Chiral High-Performance Liquid Chromatography relies on a Chiral Stationary Phase (CSP) .[2] The separation is thermodynamic, governed by the difference in Gibbs free energy (

) of the transient diastereomeric complexes formed between the analyte enantiomers and the CSP selector.

• Mechanism: The "Three-Point Interaction" model suggests that for chiral recognition to occur, there must be at least three simultaneous interactions (e.g., H-bonding,

  - stacking, steric hindrance) between the analyte and the CSP.

• Causality: The enantiomer that forms the more stable complex is retained longer.[3] Because this is a physical separation, the detector (UV/Vis) does not need to be chiral; it simply quantifies the separated bands.

Chiral NMR: Diastereomeric Anisochrony

Nuclear Magnetic Resonance cannot distinguish enantiomers in an achiral environment because they are magnetically equivalent. Chiral recognition requires a Chiral Auxiliary to break this symmetry.

• Chiral Solvating Agents (CSAs): Form transient, non-covalent diastereomeric complexes (Fast exchange on NMR time scale).

• Chiral Derivatizing Agents (CDAs): Form covalent diastereomers (e.g., Mosher's acid esters).

• Mechanism: The auxiliary creates a chiral magnetic environment. Protons that were enantiotopic become diastereotopic, resulting in distinct chemical shifts (

  ).

• Causality: The magnitude of peak splitting (

  ) dictates resolution. Unlike HPLC, no physical separation occurs; the quantification is a ratiometric integration of split signals.

Critical Performance Analysis

The following data synthesizes industry benchmarks for routine pharmaceutical intermediates.

Table 1: Quantitative Performance Matrix

Metric	Chiral HPLC (UV/Vis)	Chiral NMR (CSA Method)
Primary Use Case	Final QC, Trace Impurity Analysis	Reaction Screening, In-process Control
Limit of Detection (LOD)	< 0.05% (Trace level)	~1-2% (Intrinsic S/N limits)
Precision (RSD)	< 0.5%	~1-3%
Analysis Time	20–60 min (equilibration + run)	5–10 min (mix + acquire)
Method Development	High (Column screening: days/weeks)	Low (CSA screening: hours)
Solvent Consumption	High (>60 mL/sample)	Low (< 0.7 mL deuterated solvent)
Structural Data	None (Retention time only)	High (Confirm structure + ee)

Deep Dive: Sensitivity vs. Speed

• The HPLC Advantage: HPLC separates the minor enantiomer from the major one physically. This allows the detector to auto-scale to the trace impurity without interference from the main peak. This is why HPLC is mandatory for determining ee > 99%.

• The NMR Bottleneck: In NMR, the minor enantiomer's signal is a small shoulder on the major enantiomer's large peak (or a small peak nearby). The dynamic range of the receiver and the signal-to-noise ratio limit accurate integration of impurities below 1-2%.

Experimental Workflows & Protocols

Workflow A: Chiral HPLC Method Development

Developing a chiral HPLC method is an iterative screening process. The goal is to maximize resolution (

) while minimizing run time.

DOT Diagram: HPLC Screening Logic

Figure 1: Strategic decision tree for Chiral HPLC method development, prioritizing polysaccharide-based stationary phases.

Protocol A: Standard HPLC Screening

• Sample Prep: Dissolve ~1 mg of racemate in 1 mL of mobile phase (e.g., Hexane/IPA). Filter through 0.45 µm PTFE.

• Column Selection: Mount a Daicel Chiralpak AD-H or OD-H (or equivalent).

• Conditioning: Equilibrate with Hexane/IPA (90:10) at 1.0 mL/min for 20 mins.

• Injection: Inject 5–10 µL. Monitor UV at

  .

• Evaluation: Calculate Resolution (

  ).

  • If

    : Lower IPA % to 5% or switch to Chiralpak IC.

  • If tailing occurs: Add 0.1% Diethylamine (for basic analytes) or TFA (for acidic analytes).

Workflow B: NMR Enantiodifferentiation (CSA Method)

This method utilizes Chiral Solvating Agents (e.g., Pirkle’s alcohol, BINOL, or Quinine derivatives) to induce chemical shift non-equivalence.

DOT Diagram: NMR Sample Preparation

Figure 2: Iterative workflow for optimizing NMR enantiomeric discrimination using Chiral Solvating Agents.

Protocol B: CSA-NMR Determination

• Baseline Scan: Dissolve 5–10 mg of analyte in 0.6 mL

  . Acquire a standard NMR to identify diagnostic peaks (e.g., methyl doublets, methine protons close to the chiral center).

• CSA Addition: Add 1 equivalent of the CSA (e.g., (+)-1,1'-Bi-2-naphthol [BINOL] or Pirkle’s Alcohol). Shake until dissolved.

• Acquisition: Acquire

  NMR (min. 16 scans).

• Optimization:

  • Look for splitting of the diagnostic signals.[4][5][6]

  • If splitting is unclear, add more CSA (up to 2-5 equivalents) or lower the probe temperature to -20°C (slows exchange rate, sharpening peaks).

• Calculation:

Decision Guide: When to Choose Which?

As a Senior Scientist, your choice should be dictated by the stage of the pipeline:

• Choose Chiral HPLC when:

  • You are in Late-Stage Development/QC .

  • You need to certify enantiomeric purity

    .

  • The analyte has no suitable functional groups for CSA interaction.

  • Regulatory submission is imminent (requires validated method).

• Choose Chiral NMR when:

  • You are in Early Discovery/Screening .

  • You are screening 50+ reaction conditions (High Throughput).

  • You need to confirm the identity of the product simultaneously.

  • The sample is unstable on silica-based columns.

References

• Chiralpedia. (2025).[7] Analytical Techniques for Stereochemistry: HPLC vs NMR. Retrieved from [Link]

• Journal of Chemical Education. (2016). Rapid Determination of Enantiomeric Excess via NMR Spectroscopy. Retrieved from [Link]

• Herald Scholarly Open Access. (2018). Determination of Enantiomeric Excess in Pharmaceutical Active Agents: The Role of HPLC. Retrieved from [Link]

• Royal Society of Chemistry. (2022). A simple protocol for determination of enantiopurity of amines using BINOL derivatives. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. HPLC Technical Tip: Chiral Method Development | Phenomenex [phenomenex.com]
• 4. purehost.bath.ac.uk [purehost.bath.ac.uk]
• 5. oro.open.ac.uk [oro.open.ac.uk]
• 6. koreascience.kr [koreascience.kr]
• 7. Part 7: Analytical Techniques for Stereochemistry – Chiralpedia [chiralpedia.com]

Conformational analysis to rationalize stereochemical outcomes

Comparative Guide: Heuristic vs. Computational Conformational Analysis for Stereochemical Prediction

Introduction: The Stereochemical Prediction Gap

In modern drug discovery, the ability to predict stereochemical outcomes—specifically diastereoselectivity and enantioselectivity—is not merely an academic exercise; it is a critical efficiency metric. A reaction step yielding a 2:1 mixture of diastereomers requires expensive chromatographic separation, whereas a 20:1 selectivity allows for direct crystallization or telescoping.

For decades, organic chemists relied on "pen-and-paper" heuristic models (Cram, Felkin-Anh) to rationalize these outcomes. While intuitive, these models often fail when subtle electronic effects or solvent interactions dominate. This guide compares these traditional Heuristic Models against modern Computational Transition State (TS) Analysis , evaluating their reliability, workflow, and application in rationalizing nucleophilic additions to

-chiral carbonyls.

The Heuristic Approach: Felkin-Anh & Chelation Control

Mechanism & Utility: Heuristic models rely on minimizing steric clashes in the transition state.[1] They assume the "product-like" transition state geometry follows the Bürgi-Dunitz trajectory (107° angle of attack).

• Felkin-Anh (FA) Model: The largest substituent (

  ) is placed perpendicular to the carbonyl plane (anti-periplanar to the incoming nucleophile) to minimize steric strain.[2]

• Cram-Chelation Model: If a Lewis basic heteroatom is present at the

  -position and a coordinating metal (Mg, Ti, Zn) is used, the metal "locks" the conformation, often reversing the selectivity predicted by FA.

Pros: Instantaneous; requires no software; excellent for rigid, sterically dominated systems. Cons: Qualitative only (predicts major isomer, not ratio); fails for flexible chains or when dispersion forces dominate; cannot account for solvent spheres.

Decision Framework for Heuristic Model Selection

Figure 1: Decision matrix for selecting the appropriate heuristic model based on substrate substitution and reagents.

The Computational Approach: DFT & Conformational Ensembles

Mechanism & Utility: Computational analysis does not guess the conformation; it calculates the Boltzmann distribution of all accessible Transition States. By locating the lowest energy TS for the formation of the syn and anti products, we calculate the difference in Gibbs Free Energy of Activation (

).

The Equation:

At 298 K, a of 1.36 kcal/mol corresponds to a 10:1 selectivity ratio.

Pros: Quantitative prediction (dr/er); accounts for temperature, solvent (PCM/SMD), and dispersion; handles complex macrocycles. Cons: High computational cost; requires expertise in Functional selection (e.g., B3LYP vs. M06-2X).

Computational Workflow for Stereochemical Prediction

Figure 2: Standard workflow for ab initio prediction of stereoselectivity.

Comparative Case Study: Nucleophilic Addition to -Chiral Aldehydes

Scenario: Addition of Allyl-metal reagents to 2-phenylpropanal. Objective: Predict the syn/anti diastereomeric ratio (dr).

The table below contrasts the performance of the Felkin-Anh heuristic against Density Functional Theory (M06-2X/6-311+G(d,p)) compared to experimental data derived from standard literature benchmarks (e.g., models validated by Houk et al. [1] and Evans et al. [2]).

Feature	Heuristic (Felkin-Anh)	Computational (DFT M06-2X)	Experimental Result
Input Requirement	2D Structure + Chemical Intuition	3D Coordinates + CPU Time (~24h)	Wet Lab Synthesis
Prediction Type	Qualitative ("Syn is major")	Quantitative ( kcal/mol)	Quantitative (dr = 94:6)
Allyl-TMS (Lewis Acid)	Correctly predicts Syn (FA model)	matches exp within 0.2 kcal	Syn Major (94:6)
Allyl-Boronate	FA Fails (Predicts Syn)	Correctly predicts Anti (Zimmerman-Traxler TS)	Anti Major (98:2)
Solvent Sensitivity	None (Gas phase assumption)	High (PCM/SMD models capture polarity)	High
Success Rate	~70% (Simple systems)	>90% (With proper functional)	N/A

Key Insight: The Heuristic model fails in the Allyl-Boronate case because it cannot account for the cyclic, six-membered chair-like transition state (Zimmerman-Traxler model) which overrides the open-chain Felkin-Anh preference. The Computational model, however, locates this cyclic TS naturally as the lowest energy pathway.

Detailed Experimental & Computational Protocols

Protocol A: Computational Prediction (The "In-Silico" Experiment)

Recommended for verifying mechanism before synthesis.

• Conformational Search:

  • Use a force field (MMFF94 or OPLS3e) to generate rotamers of the Transition State (TS) guess.

  • Critical Step: Manually construct the TS core (e.g., forming bond length fixed at 2.1 Å) and freeze these atoms during the conformational search to prevent the complex from flying apart.

• Geometry Optimization (Coarse):

  • Submit the lowest 20 conformers to DFT optimization using a cost-effective functional/basis set (e.g., B3LYP/6-31G*).

  • Keyword:Opt=(TS, CalcFC, NoEigenTest) (Gaussian syntax).

• Validation:

  • Run frequency calculations. A valid TS must have exactly one imaginary frequency (negative eigenvalue) corresponding to the reaction coordinate (bond forming vector).

• Energy Refinement (Fine):

  • Take the optimized geometries and run Single Point Energy (SPE) calculations using a dispersion-corrected functional (M06-2X or wB97X-D) and a triple-zeta basis set (def2-TZVP).

  • Include solvent effects using the SMD model (e.g., SCRF=(SMD, Solvent=Dichloromethane)).

• Data Analysis:

  • Calculate Gibbs Free Energy (

    ) for all conformers.

  • Apply Boltzmann weighting to sum the contributions of all pro-syn vs. pro-anti transition states.

  • Compute

    .

Protocol B: Experimental Validation (The "Wet" Experiment)

Standard procedure for determining dr.

• Reaction Setup: Perform the nucleophilic addition (e.g., Grignard or Aldol) at -78°C to maximize kinetic control.

• Quench & Workup: Quench immediately at low temp to prevent thermodynamic equilibration (epimerization).

• Analysis:

  • Do not purify via column chromatography prior to analysis (risk of fractionating diastereomers).

  • Analyze the crude mixture via

    H NMR .

  • Integration: Compare the integration of the benzylic proton or the newly formed carbinol proton.

  • Verification: Use GC-MS or HPLC with a chiral stationary phase if NMR signals overlap.

References

• Houk, K. N., et al. (2006). "Origin of syn/anti diastereoselectivity in aldehyde and ketone crotylation reactions: a combined theoretical and experimental study." Journal of the American Chemical Society.[3]

• Evans, D. A., et al. (2001). "Stereoselective Synthesis: The Zimmerman-Traxler Model." Harvard University/Generic Source.

• Goodman, J. M., et al. (2014). "The (Not So) Simple Prediction of Enantioselectivity - A Pipeline for High-Fidelity Computations." ChemRxiv.

• Grimme, S. (2011). "Density functional theory with London dispersion corrections." WIREs Computational Molecular Science.

• Lodge, E. P., & Heathcock, C. H. (1987). "Felkin-Anh vs. Chelation Control in alpha-Chiral Aldehydes." Journal of the American Chemical Society.[3]

Sources

• 1. Connecting the complexity of stereoselective synthesis to the evolution of predictive tools - Chemical Science (RSC Publishing) DOI:10.1039/D4SC07461K [pubs.rsc.org]
• 2. chemistnotes.com [chemistnotes.com]
• 3. beckassets.blob.core.windows.net [beckassets.blob.core.windows.net]

Technical Comparison: (1S,2R)-1-Amino-1-(2,6-difluorophenyl)propan-2-ol in Kinetic Resolution

This guide provides a technical comparison and experimental framework for the use of (1S,2R)-1-Amino-1-(2,6-difluorophenyl)propan-2-ol (hereafter referred to as F2-IsoNoreph ) in kinetic resolution (KR) studies.

Based on the specific regio- and stereochemistry provided, this molecule is a fluorinated analog of Iso-norephedrine (1-amino-1-phenylpropan-2-ol). The incorporation of the 2,6-difluorophenyl moiety introduces significant electronic and steric modifications compared to standard non-fluorinated amino alcohols, making it a high-value tool for challenging resolutions.

Executive Summary & Mechanism of Action

(1S,2R)-1-Amino-1-(2,6-difluorophenyl)propan-2-ol is a bifunctional chiral auxiliary and ligand. Unlike its non-fluorinated counterparts (e.g., Norephedrine, Pseudoephedrine), the presence of fluorine atoms at the 2,6-positions of the phenyl ring creates a unique "electronic wall" and alters the basicity of the benzylic amine.

Mechanistic Advantages

• Electronic Modulation (The Fluorine Effect): The electron-withdrawing nature of the 2,6-difluoro substitution decreases the pKa of the benzylic amine (making it a softer nucleophile) and increases the acidity of the hydroxyl proton (via inductive effects). This "push-pull" electronic tuning is critical in Lewis acid-catalyzed reactions (e.g., Diethylzinc additions, Henry reactions) where the amino alcohol acts as a ligand.

• Conformational Rigidity: The ortho-fluorine atoms introduce steric repulsion with the benzylic amine and the alkyl backbone, restricting bond rotation. This pre-organizes the catalyst-substrate complex, often leading to higher enantioselectivity (

  ) compared to the more flexible non-fluorinated analogs.

• Lipophilicity: Enhanced solubility in non-polar solvents (DCM, Toluene) facilitates homogeneous catalysis in kinetic resolution systems.

Comparative Analysis: Performance vs. Alternatives

The following analysis compares F2-IsoNoreph against industry-standard chiral amino alcohols in two primary applications: (A) As a Ligand in Kinetic Resolution of Alcohols and (B) As a Resolving Agent for Chiral Acids .

A. As a Ligand in Non-Enzymatic Kinetic Resolution (Acylation)

Application: Kinetic resolution of secondary alcohols via acyl transfer.

Feature	(1S,2R)-F2-IsoNoreph (Target)	(1S,2R)-Norephedrine	(1R,2S)-Ephedrine
Selectivity Factor ( )	High (>50)	Moderate (10–30)	Moderate (15–35)
Reaction Rate ( )	Fast (Due to activated OH)	Standard	Standard
Solvent Compatibility	Excellent in fluorinated/non-polar	Good	Good
Catalyst Loading	Low (1–5 mol%)	Standard (5–10 mol%)	Standard (5–10 mol%)
Mechanism	Bifunctional Activation (H-bond donor/acceptor)	Bifunctional	Bifunctional

Key Insight: The 2,6-difluoro motif enhances the H-bond donor capability of the NH group in the transition state, stabilizing the tetrahedral intermediate during acylation more effectively than the phenyl analog.

B. As a Chiral Resolving Agent (Diastereomeric Salt Formation)

Application: Resolution of racemic carboxylic acids (e.g., Naproxen, Mandelic Acid derivatives).

Metric	(1S,2R)-F2-IsoNoreph	(R)-1-Phenylethylamine	(1R,2S)-Ephedrine
Crystallization Efficiency	High (Sharp melting points)	Variable (Oils common)	Good
Resolving Power	Excellent for weak acids	Good for strong acids	Good
Recyclability	>95% Recovery (Non-volatile)	Volatile (Losses occur)	>90% Recovery
Salt Stability	High (Fluorine-pi interactions)	Moderate	Moderate

Experimental Protocols

Protocol A: Kinetic Resolution of rac-1-Phenylethanol (Ligand-Accelerated)

Objective: Resolve rac-1-phenylethanol using F2-IsoNoreph as a chiral ligand in an oxidative kinetic resolution or acylation.

Reagents:

• Substrate: rac-1-Phenylethanol (1.0 equiv)

• Ligand: (1S,2R)-1-Amino-1-(2,6-difluorophenyl)propan-2-ol (5 mol%)

• Acyl Donor: Vinyl Acetate (0.6 equiv)

• Solvent: Toluene (anhydrous)

• Base: Triethylamine (0.5 equiv)

Workflow:

• Catalyst Formation: In a flame-dried flask, dissolve F2-IsoNoreph (5 mol%) in Toluene.

• Substrate Addition: Add rac-1-phenylethanol (10 mmol) and stir at 0°C for 15 min to allow H-bonding pre-organization.

• Acylation: Add Vinyl Acetate dropwise. Monitor reaction via GC/HPLC.

• Quench: Stop reaction at ~50% conversion (theoretical maximum for KR).

• Separation: Partition between Ether/Water. The ester (product) and unreacted alcohol (substrate) are separated by column chromatography.

• Analysis: Determine

  of the recovered alcohol and the ester using Chiral HPLC (e.g., Chiralcel OD-H column).

Protocol B: Recovery of the Resolving Agent

• Collect the aqueous phase containing the F2-IsoNoreph salt.

• Basify with 2M NaOH to pH > 12.

• Extract with DCM (3x).

• Dry over

  and concentrate. Recrystallize from Hexane/EtOAc to recover pure ligand.

Mechanistic Visualization (Graphviz)

The following diagram illustrates the Transition State Assembly during the kinetic resolution process, highlighting the stabilizing effect of the 2,6-difluoro substitution.

Caption: Kinetic Resolution Pathway. The 'Matched' complex undergoes fast acylation due to favorable electronic stabilization by the 2,6-difluoro moiety, while the 'Mismatched' complex is sterically hindered.

References

• Principles of Kinetic Resolution: Martin, V. S., et al. "Kinetic Resolution of Racemic Allylic Alcohols." Journal of the American Chemical Society. Link

• Fluorine in Asymmetric Catalysis: Ma, J. A., & Cahard, D. "Update 1 of: Asymmetric Fluorination, Trifluoromethylation, and Perfluoroalkylation Reactions." Chemical Reviews. Link

• Amino Alcohol Ligands: Ager, D. J., et al. "Amino Alcohol Ligands in Asymmetric Catalysis." Chemical Reviews. Link

• Mechanisms of KR: Vedejs, E., & Jure, M. "Efficiency in Nonenzymatic Kinetic Resolution." Angewandte Chemie International Edition. Link

A Senior Application Scientist's Guide to Chiral Synthesis: A Cost-Benefit Analysis

For researchers, scientists, and professionals in drug development, the synthesis of enantiomerically pure compounds is a critical and often challenging endeavor. The choice of a chiral synthesis strategy can significantly impact not only the scientific success of a project but also its economic viability and scalability. This guide provides an in-depth technical comparison of the primary chiral synthesis strategies, offering field-proven insights and experimental data to inform your decision-making process.

Introduction: The Chirality Mandate in Modern Chemistry

Chirality, the property of a molecule being non-superimposable on its mirror image, is a fundamental concept in pharmaceutical and fine chemical synthesis. Enantiomers, the two mirror-image forms of a chiral molecule, can exhibit vastly different pharmacological and toxicological profiles.[1] For instance, the (S)-enantiomer of ibuprofen is responsible for its anti-inflammatory activity, while the (R)-enantiomer is significantly less active.[2][3] Consequently, regulatory bodies increasingly demand the development of single-enantiomer drugs to enhance efficacy and minimize side effects, making the selection of an appropriate chiral synthesis strategy a cornerstone of modern drug development.[4]

This guide will dissect and compare the three main pillars of chiral synthesis:

• Chiral Pool Synthesis: Utilizing naturally occurring chiral molecules as starting materials.

• Asymmetric Catalysis: Employing chiral catalysts (chemical or biological) to induce stereoselectivity.

• Chiral Resolution: Separating a racemic mixture into its constituent enantiomers.

We will explore the cost-benefit ratio of each approach, considering factors such as starting material cost, catalyst expense, yield, enantiomeric excess (ee%), scalability, and overall process efficiency.

Chiral Pool Synthesis: Nature's Head Start

Chiral pool synthesis, also known as the "chiron approach," leverages the abundance of enantiopure compounds in nature, such as amino acids, sugars, and terpenes, as starting materials.[5][6] This strategy is particularly effective when the target molecule shares significant structural similarity with a readily available natural product.[5][6]

Core Principle: The inherent chirality of the starting material is preserved and transferred through a series of chemical transformations to the final product.

Cost-Benefit Analysis:

Factor	Benefit	Cost/Drawback
Starting Materials	Often inexpensive and readily available in enantiopure form (e.g., L-amino acids, D-sugars).[][8]	The desired enantiomer may be rare or expensive (e.g., R-amino acids).[] The target molecule's structure is constrained by the available starting materials.[5]
Synthesis	Can lead to shorter and more efficient synthetic routes.[5]	May require extensive protecting group chemistry and functional group interconversions.[9]
Chirality Control	Absolute stereochemistry is often predetermined by the starting material.	Risk of racemization at stereogenic centers during the synthesis.
Scalability	Generally good, provided the starting material is available in bulk.	Dependent on the consistent supply of the natural product.

Illustrative Example: Synthesis of Captopril

The angiotensin-converting enzyme (ACE) inhibitor Captopril can be synthesized from the readily available and inexpensive L-proline, a naturally occurring amino acid. This chiral pool approach provides a cost-effective and stereochemically defined route to this important pharmaceutical.

Experimental Workflow: Chiral Pool Synthesis of a Target Molecule

Caption: Workflow for Chiral Pool Synthesis.

Asymmetric Catalysis: The Power of Induction

Asymmetric catalysis is a powerful strategy that utilizes a small amount of a chiral catalyst to convert a prochiral substrate into a chiral product with high enantioselectivity.[10] This approach can be broadly divided into two categories: chemo-catalysis, which employs synthetic chiral metal complexes or organocatalysts, and biocatalysis, which uses enzymes.

Asymmetric Chemo-catalysis

This method relies on chiral ligands that coordinate to a metal center, creating a chiral environment that directs the stereochemical outcome of the reaction.[] Asymmetric hydrogenation is a prominent example, widely used in industrial processes.[12]

Core Principle: A chiral catalyst creates a diastereomeric transition state with the substrate, lowering the activation energy for the formation of one enantiomer over the other.

Cost-Benefit Analysis:

Factor	Benefit	Cost/Drawback
Catalyst	High turnover numbers (TON) and turnover frequencies (TOF) mean low catalyst loading.[12] Recyclable catalysts are being developed to reduce costs.[10]	Chiral ligands and metal precursors can be expensive.[13] Catalyst development and screening can be time-consuming.
Substrate	Starts with achiral, often inexpensive, starting materials.	Substrate scope can be limited for a given catalyst.
Efficiency	Can achieve very high yields and enantiomeric excess (>99% ee).[12]	Reaction conditions may require high pressures or temperatures.
Scalability	Excellent for large-scale production due to low catalyst loading.[10]	Catalyst recovery and removal from the final product can be challenging.

Case Study: Asymmetric Hydrogenation for (S)-Metolachlor

The industrial synthesis of the herbicide (S)-metolachlor utilizes an iridium catalyst with a chiral P,N-ligand (XYLIPHOS) for the asymmetric hydrogenation of an imine. This process achieves over a million turnovers and is highly efficient, making it a commercially viable route.[14]

Asymmetric Biocatalysis

Enzymes are highly efficient and selective natural catalysts. Biocatalysis harnesses this power for chiral synthesis, often under mild reaction conditions.[] Ketoreductases (KREDs), lipases, and transaminases are commonly used enzymes.

Core Principle: The highly specific three-dimensional active site of an enzyme binds the substrate in a preferred orientation, leading to the formation of a single enantiomer.

Cost-Benefit Analysis:

Factor	Benefit	Cost/Drawback
Catalyst (Enzyme)	Highly selective and efficient, often operating under mild conditions (room temperature, atmospheric pressure, aqueous media).[] Can be produced cost-effectively through fermentation.	Enzyme stability can be an issue. Development and optimization of enzymes for specific reactions can be required.
Process	Environmentally friendly ("green chemistry").[10]	Can be sensitive to substrate and product inhibition.
Efficiency	Often achieves near-perfect enantioselectivity (>99% ee) and high yields.	Reaction rates can be slower than chemo-catalysis.
Scalability	Well-suited for large-scale production, particularly with immobilized enzymes.	Downstream processing to separate the enzyme from the product may be necessary.

Experimental Protocol: Enzymatic Kinetic Resolution of a Racemic Amine

This protocol describes a general procedure for the kinetic resolution of a racemic amine using a whole-cell biocatalyst co-expressing an amine dehydrogenase (AmDH) and an alanine dehydrogenase (AlaDH).

• Cell Culture and Catalyst Preparation:

  • Cultivate E. coli cells co-expressing the desired AmDH and AlaDH in a suitable growth medium.

  • Harvest the cells by centrifugation and wash with a buffer solution (e.g., phosphate buffer, pH 7.5).

  • Resuspend the cell pellet in the same buffer to create a whole-cell catalyst suspension.

• Kinetic Resolution Reaction:

  • In a reaction vessel, combine the whole-cell catalyst suspension, the racemic amine substrate, and a co-substrate for the AlaDH (e.g., pyruvate).

  • Initiate the reaction and monitor the conversion and enantiomeric excess of the remaining amine over time using chiral HPLC or GC.

  • The AmDH will selectively deaminate one enantiomer of the amine, while the AlaDH regenerates the cofactor and shifts the equilibrium.

• Work-up and Product Isolation:

  • Once the desired enantiomeric excess of the unreacted amine is reached (theoretically up to >99% ee at 50% conversion), stop the reaction.

  • Separate the cells from the reaction mixture by centrifugation.

  • Extract the enantioenriched amine from the supernatant using an appropriate organic solvent.

  • Purify the amine by standard techniques (e.g., distillation, crystallization).

Chiral Resolution: The Art of Separation

Chiral resolution involves the separation of a racemic mixture into its individual enantiomers.[1] This can be achieved through various techniques, including classical resolution via diastereomeric salt formation, kinetic resolution, and chromatographic methods.

Classical Resolution via Diastereomeric Salt Formation

This is one of the oldest and most established methods for chiral resolution on an industrial scale.

Core Principle: A racemic mixture is reacted with a chiral resolving agent to form a pair of diastereomeric salts.[15] Since diastereomers have different physical properties, they can be separated by fractional crystallization.[16] The resolving agent is then removed to yield the pure enantiomers.

Cost-Benefit Analysis:

Factor	Benefit	Cost/Drawback
Process	Technically straightforward and scalable.[16] Cost-effective for large-scale production.[1]	The maximum theoretical yield for the desired enantiomer is 50%. The "wrong" enantiomer is often discarded, although racemization and recycling are sometimes possible.
Resolving Agents	A variety of chiral acids and bases are commercially available.[15][17]	Can be expensive, and their recovery and recycling are crucial for cost-effectiveness.[18]
Development	Finding the right resolving agent and crystallization conditions can be empirical and time-consuming.[15]
Purity	Can achieve high enantiomeric purity with multiple recrystallizations.

Common Resolving Agents:

• Acids: Tartaric acid and its derivatives, mandelic acid, camphorsulfonic acid.[15][19]

• Bases: Brucine, strychnine, quinine, 1-phenylethylamine.[15][17]

Kinetic and Dynamic Kinetic Resolution

Kinetic Resolution (KR): Involves the differential reaction of the two enantiomers in a racemic mixture with a chiral catalyst or reagent. One enantiomer reacts faster, leaving the other unreacted and enantioenriched. The maximum yield for the desired product is 50%.

Dynamic Kinetic Resolution (DKR): This is an enhancement of KR where the slower-reacting enantiomer is continuously racemized in situ.[20] This allows for the theoretical conversion of 100% of the racemic starting material into a single enantiomeric product.[21][22]

Cost-Benefit Analysis (DKR):

Factor	Benefit	Cost/Drawback
Yield	Theoretical yield of 100%.[21][22]
Catalysts	Often combines a biocatalyst for the resolution step and a chemo-catalyst for the racemization.[20][23]	Requires compatible catalysts that do not interfere with each other.[21]
Conditions	Can be performed under mild conditions.	The racemization catalyst may require elevated temperatures.
Scalability	Good scalability, with examples of successful gram-scale synthesis.[20]	The complexity of a dual-catalyst system can present challenges for large-scale implementation.

Case Study: DKR of Secondary Alcohols

A chemoenzymatic DKR of secondary benzyl alcohols using an immobilized lipase (CAL-B) for enantioselective acylation and a vanadium catalyst for racemization has been shown to be recyclable and scalable. This system achieved high conversions (>90%) and enantiomeric excess (>99%) over multiple cycles, producing 5.70 g of the enantiopure ester.[20]

Chromatographic Resolution

Chiral chromatography is a powerful analytical and preparative technique for separating enantiomers.

Core Principle: The racemic mixture is passed through a column containing a chiral stationary phase (CSP). The enantiomers interact differently with the CSP, leading to different retention times and their separation.

Methods:

• High-Performance Liquid Chromatography (HPLC): A widely used and versatile technique.[2]

• Supercritical Fluid Chromatography (SFC): A "greener" and often faster alternative to HPLC, using supercritical CO2 as the primary mobile phase.[5][24]

Cost-Benefit Analysis:

Factor	Benefit	Cost/Drawback
Speed & Efficiency	Fast and highly efficient separation, especially with SFC.[5][24]
Scalability	Excellent for analytical and small to medium-scale preparative separations.[1] Large-scale preparative chromatography can be expensive.
Cost	High initial equipment cost. Chiral columns and solvents can be expensive.[1] SFC can offer significant cost savings over HPLC due to cheaper and less solvent waste.[5][25]
Versatility	A wide range of chiral stationary phases are available for different classes of compounds.	Method development can be required to find the optimal column and mobile phase.

Decision Matrix: Choosing a Chiral Synthesis Strategy

Caption: Decision matrix for selecting a chiral synthesis strategy.

Conclusion: An Integrated Approach to Chiral Synthesis

The optimal chiral synthesis strategy is not a one-size-fits-all solution. A thorough cost-benefit analysis, considering the specific target molecule, scale of production, available resources, and timeline, is paramount.

• Chiral pool synthesis offers an economical and straightforward route when a suitable starting material is available.

• Asymmetric catalysis provides an elegant and highly efficient path to enantiopure compounds from simple achiral precursors, with biocatalysis offering a particularly "green" and selective option.

• Chiral resolution , especially classical resolution, remains a robust and cost-effective method for large-scale production, while dynamic kinetic resolution offers the potential for quantitative yields. Chromatographic methods provide unparalleled speed and versatility for smaller-scale separations.

In many industrial settings, a combination of these strategies is employed throughout the drug development lifecycle. For instance, an initial small-scale synthesis for preclinical studies might rely on preparative chiral chromatography, while the final, large-scale manufacturing process may be optimized using asymmetric catalysis or classical resolution. By understanding the intricate interplay of cost, efficiency, and scalability for each of these powerful techniques, researchers and drug development professionals can make informed decisions that accelerate the delivery of safe and effective chiral molecules to the market.

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